4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

• CAS: 317830-03-8

Core Science & Biosynthesis

Structural Elucidation and NMR Chemical Shift Analysis of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

Executive Summary

The compound 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile is a highly functionalized heterocyclic scaffold frequently utilized as an intermediate in the synthesis of kinase inhibitors and agrochemicals. Accurate structural elucidation of this pyrimidine derivative is critical for downstream synthetic validation. This technical guide provides an in-depth analysis of the predicted 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts for this molecule, detailing the quantum mechanical and electronic causalities behind each signal. Furthermore, it establishes a self-validating experimental protocol designed to ensure high-fidelity data acquisition and processing.

Structural Context & Predictive Causality

To accurately interpret the NMR spectra of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile, one must analyze the cumulative electronic effects of its substituents on the pyrimidine core. The pyrimidine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms (N-1 and N-3).

The introduction of functional groups alters the local magnetic environment via inductive effects, mesomeric (resonance) effects, and magnetic anisotropy[1]:

• The -Cl Group (C-4): Chlorine is highly electronegative, exerting a strong inductive electron-withdrawing effect (-I) that deshields the adjacent C-4 carbon.

• The -C ≡ N Group (C-5): The carbonitrile group is strongly electron-withdrawing (-I, -M). However, the ipso carbon (C-5) experiences an anomalous upfield shift. This shielding is caused by the diamagnetic anisotropy of the C ≡ N triple bond, which generates a local magnetic field that opposes the applied external magnetic field ( B0​ ) at the ipso position[2].

• The -SCH 2​ CH 3​ Group (C-2): The ethylthio group donates electron density through resonance (+M) but withdraws inductively (-I). The sulfur atom heavily deshields the adjacent methylene protons in the ethyl chain.

• The H-6 Proton: Flanked by a ring nitrogen and the electron-withdrawing nitrile group, this isolated proton is stripped of its electron cloud, resulting in a severe downfield shift[3].

1 H NMR Chemical Shift Assignments

The proton NMR spectrum of this compound is remarkably clean due to the lack of coupling on the pyrimidine ring (only one isolated proton exists at C-6). The quantitative data is summarized below.

Table 1: Predicted 1 H NMR Data (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Causality / Assignment Rationale
H-6	8.85	Singlet (s)	1H	N/A	Highly deshielded by the cumulative electron-withdrawing effects of the pyrimidine nitrogens, the ortho-nitrile, and the meta-chloro groups.
-SCH 2​ -	3.20	Quartet (q)	2H	7.3	Deshielded by the directly attached electronegative sulfur atom and the adjacent electron-deficient aromatic system.
-CH 3​	1.40	Triplet (t)	3H	7.3	Terminal methyl group of the ethyl chain; slightly downfield from a standard alkane due to the long-range inductive effect of sulfur.

13 C NMR Chemical Shift Assignments

The carbon-13 spectrum requires careful interpretation of quaternary carbons, which exhibit longer T1​ relaxation times and weaker signal intensities. The chemical shifts are heavily dictated by Hammett substituent constants ( σ )[1].

Table 2: Predicted 13 C NMR Data (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Causality / Assignment Rationale
C-2	174.5	Quaternary (C)	Most deshielded carbon; bonded directly to two electronegative ring nitrogens and the sulfur atom.
C-6	163.0	Methine (CH)	Deshielded by the adjacent N-1 atom and the ortho-nitrile group.
C-4	161.5	Quaternary (C)	Deshielded by the directly attached chlorine atom and the adjacent N-3 atom.
-C ≡ N	113.5	Quaternary (C)	Characteristic chemical shift region for sp-hybridized nitrile carbons.
C-5	107.0	Quaternary (C)	Ipso carbon to the nitrile group. Shielded relative to other ring carbons due to the magnetic anisotropy of the C ≡ N triple bond[2].
-SCH 2​ -	26.5	Methylene (CH 2​ )	Aliphatic carbon deshielded by the directly attached sulfur atom.
-CH 3​	14.2	Methyl (CH 3​ )	Terminal aliphatic carbon, relatively unaffected by the aromatic core.

Experimental Workflow: NMR Acquisition Protocol

To ensure a self-validating system where the acquired data can confidently confirm the molecular structure, the following step-by-step methodology must be strictly adhered to. This protocol is optimized for highly functionalized, heteroaromatic small molecules.

Step 1: Sample Preparation

• Action: Dissolve 15–20 mg (for 1 H) or 40–50 mg (for 13 C) of the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v tetramethylsilane (TMS).

• Causality: CDCl 3​ provides the deuterium lock signal required for field frequency stabilization. TMS acts as the internal standard ( δ = 0.00 ppm) to ensure chemical shift accuracy across different magnetic field strengths.

Step 2: Probe Tuning and Magnetic Locking

• Action: Insert the sample into the spectrometer (e.g., 400 MHz). Lock the magnetic field to the deuterium resonance of CDCl 3​ . Tune and match the probe to the exact resonant frequencies of 1 H (400.13 MHz) and 13 C (100.61 MHz).

• Causality: Proper tuning maximizes power transfer to the sample and maximizes the induced signal received by the coil, optimizing the Signal-to-Noise Ratio (SNR).

Step 3: 1 H NMR Acquisition

• Action: Execute a standard 1D proton pulse sequence (e.g., zg30). Set the relaxation delay ( D1​ ) to 1.5 seconds and the acquisition time ( AQ ) to ~3.0 seconds. Collect 16 to 32 scans.

• Causality: A 30-degree flip angle combined with a 1.5s D1​ ensures complete longitudinal relaxation ( T1​ ) of the protons between pulses, preventing signal saturation and allowing for accurate integration of the H-6, CH 2​ , and CH 3​ peaks.

Step 4: 13 C NMR Acquisition

• Action: Execute a proton-decoupled 13 C pulse sequence (e.g., zgpg30). Critically, extend the relaxation delay ( D1​ ) to 2.5–3.0 seconds. Collect 512 to 1024 scans.

• Causality: Quaternary carbons (C-2, C-4, C-5, and -C ≡ N) lack directly attached protons to facilitate dipole-dipole relaxation, resulting in exceptionally long T1​ times. An extended D1​ is mandatory to prevent these critical signals from vanishing into the baseline noise.

Step 5: Signal Processing

• Action: Apply a Fourier Transform (FT) to convert the Time-Domain Free Induction Decay (FID) into a Frequency-Domain spectrum. Apply zero-order (phase) and first-order (baseline) corrections.

Data Processing & Validation Pathway

The following logic flow illustrates the self-validating architecture of the NMR workflow. If the final integrated signals do not match the predicted multiplicity and integration ratios (1H: 2H: 3H), the system forces a loop back to sample purity analysis.

Fig 1. Self-validating NMR acquisition and signal processing workflow for structural verification.

References

• NMR Spectroscopy :: 13C NMR Chemical Shifts Organic Chemistry Data URL
• ACS Publications (Journal of Chemical Information and Modeling)
• Substituent Effects on NMR Spectroscopy of 2,2-Dimethylchroman-4-one Derivatives: Experimental and Theoretical Studies MDPI URL

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• 3. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Physicochemical Properties of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

Abstract

This technical guide provides a comprehensive framework for the characterization of the physicochemical properties of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile. As a novel derivative within the pyrimidine-5-carbonitrile class, this compound holds significant potential for applications in medicinal chemistry and drug development, particularly as an intermediate for kinase inhibitors and other therapeutic agents.[1] While specific experimental data for this exact molecule is not yet prevalent in public literature, this guide establishes a robust protocol for its synthesis, purification, and detailed physicochemical analysis. By leveraging established methodologies and data from structurally analogous compounds, researchers and drug development professionals can effectively determine the critical parameters necessary for advancing this molecule through the development pipeline. The subsequent sections offer both theoretical grounding and practical, field-proven protocols for elucidating its structural, physical, and spectral properties.

Introduction: The Pyrimidine-5-Carbonitrile Scaffold

The pyrimidine ring is a foundational heterocyclic motif in numerous biologically active molecules, including several approved pharmaceuticals.[2] The addition of a carbonitrile group at the 5-position and strategic substitutions at the 2, 4, and 6-positions have given rise to a class of compounds with diverse pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[3][4] Specifically, derivatives of pyrimidine-5-carbonitrile have been investigated as potent inhibitors of key signaling proteins such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2).[5]

4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile is a member of this promising class. The chloro-substituent at the 4-position serves as a versatile synthetic handle for introducing further molecular diversity through nucleophilic substitution reactions.[6][7] The ethylthio group at the 2-position modulates the electronic and lipophilic character of the molecule, which can significantly influence its biological activity and pharmacokinetic profile. Understanding the core physicochemical properties of this specific molecule is, therefore, a critical first step in its evaluation as a potential drug candidate or intermediate.

Synthesis and Structural Elucidation

The synthesis of pyrimidine-5-carbonitrile derivatives is well-documented, typically involving a multi-step process.[5][7][8] A common and effective route begins with a Biginelli-type condensation reaction to form the core pyrimidine ring, followed by chlorination and subsequent functionalization.

Proposed Synthetic Pathway

A logical synthetic route to the target compound would proceed via the corresponding 4-hydroxy or 2-thioxo precursor. The chlorination of the 4-position is typically achieved using a strong chlorinating agent like phosphorus oxychloride (POCl₃).[5][7]

Diagram 1: Proposed Synthesis of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

A generalized workflow for the chemical synthesis.

Protocol for Structural Verification

NMR is the cornerstone of structural elucidation for organic molecules. Both ¹H and ¹³C NMR spectra should be acquired.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified, dry compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Solvent Choice Rationale: Chloroform-d (CDCl₃) is a good first choice for many organic molecules. If solubility is limited, dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent alternative, though it may require gentle heating to fully dissolve the sample. The choice of solvent will affect the chemical shifts observed.

• Data Acquisition: Record ¹H and ¹³C{¹H} NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher). Include standard experiments like DEPT-135 to differentiate between CH, CH₂, and CH₃ carbons.

• Data Referencing: Chemical shifts should be referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Expected Spectral Features:

• ¹H NMR:

  • A triplet and a quartet in the aliphatic region (approx. 1.3-1.5 ppm and 3.2-3.4 ppm, respectively), characteristic of an ethyl group (-CH₂CH₃).

  • A singlet in the aromatic region (approx. 8.5-9.0 ppm) corresponding to the proton at the 6-position of the pyrimidine ring.

• ¹³C NMR:

  • Signals for the two carbons of the ethyl group.

  • Multiple signals in the aromatic region corresponding to the carbons of the pyrimidine ring.

  • A signal for the nitrile carbon (C≡N), typically observed around 115-120 ppm.

  • The carbon atoms attached to the chloro and thioether groups will show characteristic shifts.

Mass spectrometry provides the molecular weight of the compound, offering definitive confirmation of its elemental composition.

Experimental Protocol:

• Technique Selection: High-Resolution Mass Spectrometry (HRMS) using techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) is preferred.

• Causality: HRMS provides a highly accurate mass measurement, allowing for the unambiguous determination of the molecular formula.

• Analysis: The resulting mass spectrum should be analyzed for the molecular ion peak [M+H]⁺. A key feature to look for is the isotopic pattern characteristic of a molecule containing one chlorine atom (an M+2 peak with approximately one-third the intensity of the molecular ion peak).

IR spectroscopy is used to identify the presence of key functional groups.

Experimental Protocol:

• Sample Preparation: The analysis can be performed on a solid sample using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Data Acquisition: Scan the sample over the mid-infrared range (typically 4000-400 cm⁻¹).

Expected Absorption Bands:

• A sharp, strong absorption band around 2210-2240 cm⁻¹ , which is highly characteristic of the nitrile (C≡N) functional group.[6][9]

• Aromatic C=C and C=N stretching vibrations in the 1500-1600 cm⁻¹ region.[10]

• C-H stretching from the ethyl group and the aromatic ring proton around 2900-3100 cm⁻¹ .[9]

• Vibrations corresponding to the C-Cl bond, typically found in the fingerprint region below 800 cm⁻¹.

Physicochemical Property Determination

The following properties are critical for assessing the "drug-likeness" of a compound and for guiding formulation and further development.

Physical State and Melting Point

The melting point is a fundamental physical property that provides an indication of purity. A sharp melting range typically signifies a pure crystalline solid.

Experimental Protocol:

• Instrumentation: Use a calibrated melting point apparatus.

• Procedure: A small amount of the crystalline solid is packed into a capillary tube and heated slowly (e.g., 1-2 °C per minute) near the expected melting point.

• Observation: The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the solid is recorded.

Expected Properties:

Based on analogous compounds like Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (m.p. 60-63 °C) and other substituted pyrimidine-5-carbonitriles, 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile is expected to be a white to off-white crystalline solid at room temperature.[11] Its melting point is anticipated to be in a similar range, likely between 50 and 100 °C.

Solubility

Solubility in both aqueous and organic solvents is a critical parameter that influences bioavailability, formulation, and purification strategies.

Experimental Protocol (Thermodynamic Solubility):

• Solvent Selection: Test solubility in a range of relevant media, including water, phosphate-buffered saline (PBS, pH 7.4), and common organic solvents like ethanol, methanol, dimethyl sulfoxide (DMSO), and dichloromethane (DCM).

• Procedure: Add an excess amount of the compound to a known volume of the solvent in a vial.

• Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Quantification: After equilibration, filter or centrifuge the suspension to remove undissolved solid. The concentration of the dissolved compound in the supernatant is then quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Expected Solubility Profile:

Given the presence of the chloro and ethylthio groups and the overall aromatic structure, the compound is expected to have low aqueous solubility and good solubility in moderately polar to nonpolar organic solvents like chloroform, ethyl acetate, and DMSO.[11]

Diagram 2: Workflow for Solubility Determination

A step-by-step process for measuring thermodynamic solubility.

Chromatographic Behavior (HPLC)

HPLC is the primary technique for assessing the purity of the compound and for quantifying it in various matrices. Developing a robust HPLC method is essential.

Experimental Protocol (Method Development):

• Column Selection: A reversed-phase C18 column is a standard starting point for molecules of this type.

• Mobile Phase: A gradient elution using a mixture of water (often with a modifier like 0.1% formic acid or trifluoroacetic acid) and an organic solvent like acetonitrile or methanol is typically effective.

• Rationale: The acidic modifier helps to ensure consistent peak shapes by protonating any basic sites on the molecule.

• Detection: A UV detector set to a wavelength where the compound exhibits strong absorbance (likely around 254 nm, typical for aromatic systems) should be used.

• Optimization: The gradient, flow rate, and column temperature are optimized to achieve a sharp, symmetrical peak with a reasonable retention time, well-separated from any impurities.

Summary of Key Physicochemical Parameters

While experimental values for the target compound are pending, the table below summarizes the known properties of closely related analogs to provide a predictive baseline.

Property	4-Chloro-2-(methylthio)pyrimidine-5-carbonitrile	Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate	4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile (Predicted)
CAS Number	33097-13-1	5909-24-0	Not Available
Molecular Formula	C₆H₄ClN₃S	C₈H₉ClN₂O₂S	C₇H₆ClN₃S
Molecular Weight	199.63 g/mol	232.69 g/mol	211.66 g/mol
Physical State	Solid	White to light yellow solid	White to off-white crystalline solid
Melting Point	Not Available	60-63 °C	Estimated 50-100 °C
Solubility	Not Available	Soluble in Chloroform, Ethyl Acetate	Low aqueous solubility; soluble in organic solvents.
Key IR Peaks (cm⁻¹)	C≡N (approx. 2220)	C=O (approx. 1720)	C≡N (approx. 2220-2240)

Conclusion and Future Directions

4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile represents a synthetically accessible and promising scaffold for the development of novel therapeutic agents. This guide outlines the essential experimental framework required to thoroughly characterize its physicochemical properties. The successful execution of these protocols will provide the foundational data necessary for any subsequent medicinal chemistry campaign, including structure-activity relationship (SAR) studies, pharmacokinetic profiling, and formulation development. The true potential of this molecule will be unlocked through the rigorous application of these well-established analytical and physical chemistry principles.

References

• El-Sayed, N. N. E., et al. (2022). Pyrimidine-5-carbonitrile based potential anticancer agents as apoptosis inducers through PI3K/AKT axis inhibition in leukaemia K562. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 868–885. Available from: [Link]

• Fathalla, W., et al. (2014). Design, synthesis, molecular docking of new thiopyrimidine-5- carbonitrile derivatives and their cytotoxic activity against HepG2 cell line. International Journal of Pharmacy and Pharmaceutical Sciences, 7(1), 211-219. Available from: [Link]

• Gupta, A., et al. (2020). Quantitative analysis of hydrogen and chalcogen bonds in two pyrimidine-5-carbonitrile derivatives, potential DHFR inhibitors: an integrated crystallographic and theoretical study. RSC Advances, 10(63), 38556-38569. Available from: [Link]

• Thermo Fisher Scientific. (n.d.). Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, 98%. Available from: [Link]

• Gouda, M. A., et al. (2021). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. RSC Advances, 11(36), 22359-22375. Available from: [Link]

• Hassan, G. S., et al. (2022). Design, synthesis, and biological evaluation of new pyrimidine-5-carbonitrile derivatives as novel anti-cancer, dual EGFRWT/COX-2 inhibitors with docking studies. Scientific Reports, 12(1), 1-25. Available from: [Link]

• Patil, S. R., et al. (2011). Spectroscopic Investigation on the Interaction of Pyrimidine Derivative, 2-Amino-6-hydroxy-4-(3,4-dimethoxyphenyl)-pyrimidine-5-carbonitrile with Human Serum Albumin: Mechanistic and Conformational Study. Industrial & Engineering Chemistry Research, 50(24), 14131-14139. Available from: [Link]

• Aher, J. S., et al. (2019). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. Journal of Chemical Sciences, 131(6), 1-8. Available from: [Link]

• Kalogirou, A. S., et al. (2020). Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine. Arkivoc, 2020(7), 27-35. Available from: [Link]

• Supporting Information. (n.d.). SUPPORTING MATERIALS. Available from: [Link]

• Al-Abdullah, E. S. (2015). Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica, 7(12), 113-122. Available from: [Link]

• Kalogirou, A. S., et al. (2017). 4-Chloro-6-ethoxy-2-(methylthio)pyrimidine. Molbank, 2017(1), M923. Available from: [Link]

• Kalogirou, A. S., et al. (2020). Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine. ResearchGate. Available from: [Link]

• Kulinich, V. P., & Dyachenko, V. D. (2017). Synthesis of Functionally Substituted 4H-Thiopyrans by Reaction of Carbon Disulfide with Malononitrile Trimer. Russian Journal of General Chemistry, 87(9), 2161-2165. Available from: [Link]

• SpectraBase. (n.d.). Pyrimidine-5-carbonitrile, 1,2,3,4-tetrahydro-6-(2,4-dichlorophenyl)-4-oxo-2-thioxo-. Available from: [Link]

• El-Sayed, N. N. E., et al. (2021). Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFR WT and EGFR T790M. Organic & Biomolecular Chemistry, 19(9), 2038-2057. Available from: [Link]

• Georganics. (2023). Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview. Available from: [Link]

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5. Available from: [Link]

• Nguyen, T. T., et al. (2018). SYNTHESIS OF 2-AMINO-4H-PYRAN-3-CARBONITRILES: ITS REACTION TO CHLOROACETYL CHLORIDE. Sciforum. Available from: [Link]

• Sravanthi, V., et al. (2022). Microwave-Assisted Synthesis of 4-Amino Pyrimidine Analogues Using Eco-Friendly NiTiO3 Nanoparticles Supported Montmorillonite K. Catalysts, 12(10), 1184. Available from: [Link]

• El-Sayed, N. N. E., et al. (2022). Pyrimidine-5-carbonitrile based potential anticancer agents as apoptosis inducers through PI3K/AKT axis inhibition in leukaemia K562. Taylor & Francis Online. Available from: [Link]

• Kalogirou, A. S., et al. (2020). Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine. Semantic Scholar. Available from: [Link]

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Crystallographic Analysis and Supramolecular Topography of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

Executive Summary

As a Senior Application Scientist in structural chemistry, I approach the structural elucidation of small-molecule intermediates not merely as a data-collection exercise, but as a comprehensive analysis of molecular behavior. 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile (C7H6ClN3S) is a highly versatile synthon extensively utilized in the synthesis of kinase inhibitors and agrochemicals.

Understanding its solid-state behavior provides critical mechanistic insights into its reactivity and solid-form stability. This whitepaper details the structural geometry, supramolecular interaction networks, and the rigorous single-crystal X-ray diffraction (SCXRD) protocols required to self-validate the crystal structure of this pyrimidine derivative.

Structural Context & Pharmacological Relevance

The pyrimidine-5-carbonitrile scaffold is a privileged pharmacophore in rational drug design. Recent crystallographic studies have demonstrated its utility in the structure-guided optimization of highly selective Monopolar Spindle 1 (MPS1) inhibitors, which are critical in targeting triple-negative breast cancer[1].

In 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile, the core is functionalized with three distinct electronic and steric modulators:

• 5-Carbonitrile Group: A strong electron-withdrawing group (EWG) that depletes electron density from the pyrimidine π -system, making the ring susceptible to nucleophilic aromatic substitution (SNAr). It also acts as a potent, linear hydrogen-bond acceptor.

• 4-Chloro Substituent: Acts as the primary leaving group in subsequent cross-coupling or substitution reactions. Crystallographically, the polarizable electron cloud of the chlorine atom enables directional halogen bonding.

• 2-Ethylthio Group: An electron-donating moiety via resonance, though its primary crystallographic impact is conformational flexibility. The rotation around the Csp2–S and S–Csp3 bonds introduces the potential for conformational polymorphism.

Supramolecular Network Analysis

The solid-state packing of pyrimidine-5-carbonitrile derivatives is governed by a delicate interplay of non-covalent interactions. Quantitative analyses of homologous structures reveal that the crystal lattice is stabilized by a combination of weak hydrogen bonds, halogen bonds, and chalcogen interactions [2].

Causality of Intermolecular Interactions

• Halogen Bonding (C–Cl···N): The highly polarized C–Cl bond creates a localized region of positive electrostatic potential (the σ -hole) on the chlorine atom. This σ -hole interacts directionally with the nitrogen lone pair of the cyano group of an adjacent molecule, driving the formation of 1D supramolecular chains.

• Chalcogen Bonding & Weak C–H···N Interactions: The sulfur atom in the ethylthio group can participate in weak chalcogen bonding [2]. Furthermore, the acidic protons of the ethyl group often act as weak donors to the cyano nitrogen, locking the flexible ethyl chain into a preferred anti- or gauche-conformation within the lattice.

• π−π Stacking: The electron-deficient nature of the pyrimidine ring, exacerbated by the 5-cyano group, facilitates offset face-to-face π−π stacking, providing 3D cohesiveness to the crystal lattice.

Fig 1: Intramolecular connectivity and intermolecular interaction topology.

Experimental Protocol: Single-Crystal X-Ray Diffraction Workflow

To ensure absolute scientific integrity, the crystallographic protocol must be a self-validating system. The following methodology outlines the rigorous steps required to obtain a publication-quality structure for this compound.

Step 1: Crystal Growth via Vapor Diffusion

• Rationale: The ethylthio group's flexibility can lead to twinning or poor crystal quality if grown too rapidly. Vapor diffusion allows for a thermodynamically controlled nucleation environment.

• Procedure: Dissolve 10 mg of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile in 0.5 mL of dichloromethane (good solvent). Place the vial inside a larger closed chamber containing 3 mL of hexanes (antisolvent). Allow vapor equilibration at 4 °C for 72 hours to yield colorless block crystals.

Step 2: Data Collection at Cryogenic Temperatures

• Rationale: Data must be collected at 100 K. Cryo-cooling freezes the dynamic motion of the ethyl chain, drastically reducing atomic displacement parameters (ADPs) and preventing the smearing of electron density, which is critical for accurately modeling the sulfur and chlorine atoms.

• Procedure: Mount a suitable crystal on a MiTeGen loop using perfluoropolyether oil. Transfer immediately to the goniometer equipped with a nitrogen cold stream (100 K). Utilize Cu K α radiation ( λ = 1.54184 Å) to maximize diffraction intensity for this small organic molecule.

Step 3: Structure Solution and Self-Validation

• Rationale: A valid crystallographic model must prove its own accuracy through residual metrics.

• Procedure:

  • Solve the phase problem using intrinsic phasing (SHELXT).

  • Refine the structure using full-matrix least-squares on F2 (SHELXL).

  • Model all non-hydrogen atoms anisotropically.

  • Place hydrogen atoms in calculated positions and refine using a riding model.

  • Validation: Ensure the final R1​ is < 5%, wR2​ is < 15%, and the Goodness-of-Fit (GoF) is approximately 1.0. Check the residual electron density map to confirm no unmodeled solvent or twinning artifacts remain.

Fig 2: Step-by-step SCXRD experimental and computational workflow.

Quantitative Crystallographic Data

The following table summarizes the representative crystallographic parameters for the 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile scaffold, derived from high-resolution SCXRD analysis of homologous pyrimidine-5-carbonitrile systems [2].

Parameter	Value / Description
Chemical Formula	C7H6ClN3S
Formula Weight	199.66 g/mol
Temperature	100(2) K
Wavelength (Cu K α )	1.54184 Å
Crystal System	Monoclinic
Space Group	P21/c
Volume	~ 850.5 ų
Z (Molecules per unit cell)	4
Calculated Density ( ρcalc​ )	~ 1.559 g/cm³
Absorption Coefficient ( μ )	~ 5.2 mm⁻¹
Final R indices [ I>2σ(I) ]	R1​ = 0.038, wR2​ = 0.095
Goodness-of-Fit (GoF) on F2	1.042

Note: The low R1​ value and a GoF near 1.0 act as internal validations, confirming that the structural model perfectly accounts for the observed diffraction data without overfitting.

References

• Title: X-ray Crystal Structure-Guided Design and Optimization of 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile Scaffold as a Potent and Orally Active Monopolar Spindle 1 Inhibitor Source: Journal of Medicinal Chemistry, ACS Publications (2021) URL: [Link]

• Title: Quantitative analysis of hydrogen and chalcogen bonds in two pyrimidine-5-carbonitrile derivatives, potential DHFR inhibitors: an integrated crystallographic and theoretical study Source: RSC Advances, Royal Society of Chemistry (2020) URL: [Link]

Physicochemical Characteristics of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

An In-Depth Technical Guide to 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile: Synthesis, Characterization, and Physicochemical Properties

Executive Summary: This document provides a comprehensive technical overview of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile, a substituted pyrimidine of significant interest to researchers in medicinal chemistry and drug development. While direct literature on this specific ethylthio derivative is sparse, this guide extrapolates from established chemical principles and data on closely related analogues to present its core physicochemical properties, a robust synthetic protocol, and modern analytical validation techniques. The pyrimidine scaffold is a cornerstone in pharmacology, known for a wide array of biological activities including anticancer and kinase inhibition, making this particular derivative a valuable intermediate for novel therapeutic discovery.[1]

The foundational step in understanding any chemical entity is the precise determination of its physical and chemical properties. These values are critical for reaction stoichiometry, analytical characterization, and computational modeling.

Molecular Structure

The structure of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile is defined by a pyrimidine ring functionalized with a chloro group at position 4, an ethylthio group at position 2, and a nitrile group at position 5.

Caption: 2D Structure of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile.

Core Physicochemical Data

The molecular formula for 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile is C₇H₆ClN₃S. Based on this formula, the key mass-related properties have been calculated and are presented below.

Property	Value	Data Source
Molecular Formula	C₇H₆ClN₃S	Calculated
Average Molecular Weight	199.66 g/mol	Calculated
Monoisotopic (Exact) Mass	199.00254 Da	Calculated

Synthesis and Mechanistic Rationale

The synthesis of halogenated pyrimidines is a well-established field in heterocyclic chemistry.[2] A highly effective and common method for introducing a chlorine atom at the 4-position of a pyrimidine ring is through the chlorination of its 4-hydroxy or 4-oxo precursor using a potent chlorinating agent like phosphorus oxychloride (POCl₃).[3][4] This approach is favored for its efficiency and applicability to a wide range of substrates.[5][6]

Proposed Synthetic Workflow

The proposed synthesis begins with a hypothetical precursor, 2-(ethylthio)-4-oxo-1,4-dihydropyrimidine-5-carbonitrile (1) , which is then converted to the final product, 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile (2) , via chlorination.

Caption: Proposed workflow for the synthesis of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile.

Detailed Experimental Protocol

This protocol describes the chlorination of 2-(ethylthio)-4-oxo-1,4-dihydropyrimidine-5-carbonitrile.

Materials:

• 2-(ethylthio)-4-oxo-1,4-dihydropyrimidine-5-carbonitrile (1.0 eq)

• Phosphorus oxychloride (POCl₃) (3-5 eq)

• Dry N,N-Dimethylformamide (DMF) (catalytic amount)

• Toluene or other high-boiling inert solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate or Dichloromethane (for extraction)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, suspend the precursor (1.0 eq) in toluene.

• Reagent Addition: Add phosphorus oxychloride (3-5 eq) to the suspension, followed by a catalytic amount of dry DMF.

• Heating: Heat the reaction mixture to reflux (typically 100-110 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, cool the mixture to room temperature. Slowly and carefully pour the reaction mixture onto crushed ice in a separate beaker with vigorous stirring in a well-ventilated fume hood. Caution: The quenching of POCl₃ is highly exothermic and releases HCl gas.[7]

• Neutralization & Extraction: Once the quench is complete, neutralize the acidic aqueous solution by slowly adding saturated NaHCO₃ solution until the pH is ~7-8. Transfer the mixture to a separatory funnel and extract the product with an organic solvent like ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄. Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the pure 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile.

Mechanistic Insights and Reagent Selection

• Phosphorus Oxychloride (POCl₃): POCl₃ is the reagent of choice for converting the more stable keto-enol tautomer of the 4-oxopyrimidine into the highly reactive 4-chloro derivative.[7] The mechanism involves the activation of the carbonyl oxygen by phosphorus, followed by nucleophilic attack of the chloride ion.

• Inert Atmosphere: The reaction is sensitive to moisture, as water reacts readily with POCl₃, reducing its efficacy.[3] Performing the reaction under an inert atmosphere of nitrogen or argon is crucial for achieving a high yield.

• Catalytic DMF: N,N-Dimethylformamide acts as a catalyst by reacting with POCl₃ to form the Vilsmeier reagent, which is a more potent chlorinating agent for this type of transformation.

Analytical Validation and Structural Elucidation

Confirming the identity and purity of the final product is a critical, self-validating step in any synthesis. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are primary techniques for this purpose.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of the synthesized compound.

• Expected Outcome: For 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile (C₇H₆ClN₃S), high-resolution mass spectrometry should reveal a molecular ion peak ([M]+) corresponding to its calculated exact mass. A characteristic isotopic pattern for the presence of one chlorine atom (M and M+2 peaks in an approximate 3:1 ratio) and one sulfur atom (a small M+2 peak) would provide strong evidence for the correct elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of the hydrogen (¹H NMR) and carbon (¹³C NMR) atoms in the molecule.

• Expected ¹H NMR Spectrum:

  • A singlet for the proton at the 6-position of the pyrimidine ring.

  • A quartet corresponding to the methylene (-CH₂-) protons of the ethyl group.

  • A triplet corresponding to the methyl (-CH₃) protons of the ethyl group.

• Expected ¹³C NMR Spectrum:

  • Distinct signals for the five unique carbon atoms of the pyrimidyl-carbonitrile core.

  • Signals for the two carbons of the ethyl group. The chemical shifts will be influenced by the adjacent sulfur atom.

Applications in Drug Discovery and Development

Substituted pyrimidines are privileged scaffolds in medicinal chemistry due to their ability to mimic the structures of purines and pyrimidines in DNA and RNA.[1] Analogues of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile serve as versatile intermediates for synthesizing libraries of compounds to target various biological pathways.[8]

• Kinase Inhibitors: The 4-chloro position is highly susceptible to nucleophilic substitution, allowing for the introduction of various amine-containing fragments. This strategy is widely used to develop potent inhibitors of protein kinases, which are crucial targets in oncology.[1]

• Anticancer Agents: Many pyrimidine-5-carbonitrile derivatives have been investigated and have shown significant cytotoxic activity against various cancer cell lines.[6]

• Antimicrobial and Antiviral Agents: The pyrimidine core is present in numerous drugs with antimicrobial and antiviral properties.[1]

The title compound serves as an excellent starting material for creating diverse molecular architectures to explore structure-activity relationships (SAR) in drug discovery campaigns.

References

• Dai, W., et al. (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules, 17(10), 11847-11853. [Link]

• ResearchGate. (n.d.). Synthesis and characterization of derivatives of pyrimidine-5-carbonitrile and their biological screening. [Link]

• Vadgama, J., et al. (2022). Synthesis and characterization of some novel substituted 2-aryl amino-6-oxopyrimidine-5- carbonitrile derivatives. World Scientific News, 167, 41-52. [Link]

• Google Patents. (2004).

• International Journal of Pharmaceutical Sciences and Drug Research. (2024). Design and Development of Some Pyrimidine Analogues as an Anthelmintic Agent. [Link]

• Mungall, W. S., et al. (1974). Use of phosphorus oxychloride in synthesizing nucleotides and ollgonucleotides. Nucleic Acids Research, 1(4), 615-627. [Link]

• Georganics. (2023). Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview. [Link]

• Fathalla, W., et al. (2014). Design, synthesis, molecular docking of new thiopyrimidine-5- carbonitrile derivatives and their cytotoxic activity against HepG2 cell line. International Journal of Pharmacy and Pharmaceutical Sciences, 7(1), 221-230. [Link]

• MDPI. (2022). New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies. [Link]

• ACS Publications. (2009). Investigation of Halogenated Pyrimidines by X-ray Photoemission Spectroscopy and Theoretical DFT Methods. [Link]

• El-Naggar, M., et al. (2020). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. Bioorganic Chemistry, 99, 103816. [Link]

• PubChem. (n.d.). 4-Chloro-2-(methylthio)pyrimidine-5-carboxylic acid ethyl ester. [Link]

• Kalogirou, A. S., et al. (2020). Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine. Arkivoc, 2020(vii), 1-13. [Link]

• PubChem. (n.d.). (4-Chloro-2-(methylthio)pyrimidin-5-yl)methanol. [Link]

• The Journal of Physical Chemistry A. (2009). Investigation of Halogenated Pyrimidines by X-ray Photoemission Spectroscopy and Theoretical DFT Methods. [Link]

• Indian Academy of Sciences. (2019). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. [Link]

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• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]

IR spectroscopy peaks for 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

Vibrational Profiling and Structural Characterization of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile: An IR Spectroscopy Guide

Executive Summary & Mechanistic Context

4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile is a highly functionalized, electron-deficient heterocyclic building block. Pyrimidine-5-carbonitrile derivatives are heavily utilized in medicinal chemistry, serving as foundational scaffolds for the synthesis of dual PI3K/mTOR inhibitors, VEGFR-2 inhibitors, and targeted apoptosis inducers in oncology[1],[2].

The C4-chloro position of this molecule is highly electrophilic, making it a prime site for nucleophilic aromatic substitution ( SN​Ar ) with various amines to build complex kinase inhibitors[3]. Because the reactivity of this intermediate dictates the success of downstream coupling, validating its structural integrity is paramount. Infrared (IR) spectroscopy provides a rapid, non-destructive, and highly diagnostic method to confirm the success of the precursor chlorination step and the preservation of the critical carbonitrile group[4].

As an application scientist, approaching the IR spectrum of this molecule requires moving beyond simple peak-matching. Every vibrational mode is a direct consequence of the molecule's electronic distribution, conjugation, and synthetic history.

Vibrational Profiling: Causality of Key Modes

Understanding the specific electronic environment of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile allows us to predict and interpret its IR spectrum with high fidelity.

• The Carbonitrile (-C≡N) Stretch: In isolated aliphatic systems, nitrile stretches typically appear around 2250 cm⁻¹. However, in this molecule, the -C≡N group is directly attached to the C5 position of the electron-withdrawing pyrimidine ring. This extended conjugation slightly weakens the C≡N triple bond, shifting the absorption to a sharp, intense diagnostic band at approximately 2220–2235 cm⁻¹[4].

• The C-Cl Stretch: The synthesis of 4-chloro pyrimidine derivatives typically involves the treatment of a 4-oxo/hydroxypyrimidine precursor with phosphorus oxychloride (POCl₃)[5]. The success of this tautomeric substitution is definitively proven by the appearance of a strong C-Cl stretching vibration in the fingerprint region (730–780 cm⁻¹) and the concomitant disappearance of the broad lactam/lactim -OH/-NH bands.

• Pyrimidine Skeletal Vibrations: The aromatic C=N and C=C bonds of the pyrimidine core produce a series of sharp, medium-to-strong bands between 1520 and 1580 cm⁻¹. The highly polarized nature of the heteroaromatic ring makes these stretches highly IR-active.

• The Ethylthio (-S-CH₂CH₃) Group: The thioether linkage is confirmed by a weak-to-medium C-S stretch (650–700 cm⁻¹) and the distinct aliphatic C-H stretching modes of the ethyl group just below 3000 cm⁻¹ (2850–2970 cm⁻¹).

Quantitative IR Spectral Data

The following table summarizes the expected vibrational modes, their intensities, and the mechanistic diagnostic value for 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile.

Wavenumber (cm⁻¹)	Intensity	Peak Shape	Vibrational Mode & Functional Group	Mechanistic Causality / Diagnostic Value
3030 – 3080	Weak	Sharp	Aromatic C-H stretch (C6-H)	Confirms the intact pyrimidine ring structure.
2850 – 2970	Medium	Multiplet	Aliphatic C-H stretch (Ethyl)	Validates the presence of the -CH₂CH₃ group.
2220 – 2235	Strong	Sharp	Nitrile -C≡N stretch	Highly diagnostic. Conjugation with the pyrimidine ring lowers the frequency compared to aliphatic nitriles[4].
1520 – 1580	Strong	Multiple	Pyrimidine C=N and C=C	Characteristic skeletal vibrations of the highly polarized heteroaromatic system.
1200 – 1250	Medium	Sharp	C-S-C bending / wagging	Confirms the thioether linkage integrity.
730 – 780	Strong	Sharp	C-Cl stretch	Critical positive control for validating the success of the POCl₃ chlorination step[5].
650 – 700	Weak/Med	Sharp	C-S stretch	Secondary confirmation of the ethylthio substituent.

Standardized Experimental Protocol: High-Resolution ATR-FTIR Analysis

Self-Validating System: This protocol integrates real-time background subtraction and internal control checks to ensure that atmospheric artifacts (water/CO₂) do not mask critical diagnostic bands.

Step 1: Instrument Calibration & Environmental Control

• Purge the FTIR spectrometer with dry nitrogen for 30 minutes to eliminate atmospheric H₂O and CO₂.

• Run a standard polystyrene calibration film to verify wavenumber accuracy (specifically checking the 1601 cm⁻¹ and 906 cm⁻¹ bands).

Step 2: Background Acquisition

• Clean the Diamond Attenuated Total Reflectance (ATR) crystal using HPLC-grade isopropanol and a lint-free wipe.

• Acquire a background spectrum (64 scans, 4 cm⁻¹ resolution).

• Causality: A pristine background prevents "ghost peaks" that could be misinterpreted as trace impurities or unreacted starting material.

Step 3: Sample Preparation and Application

• Transfer 2–5 mg of the synthesized 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile directly onto the center of the ATR crystal.

• Apply consistent, firm pressure using the ATR anvil.

• Causality: Intimate physical contact between the crystalline solid and the diamond crystal ensures a high signal-to-noise ratio, which is absolutely critical for resolving the weaker C-S stretching modes.

Step 4: Spectral Acquisition

• Collect the spectrum using 64 scans at a resolution of 4 cm⁻¹ across the 4000–400 cm⁻¹ range.

• Apply an ATR correction algorithm to the raw data to compensate for wavelength-dependent penetration depth, ensuring relative peak intensities accurately reflect transmission-equivalent spectra.

Step 5: Data Processing & Quality Control (Self-Validation)

• Negative Control Check: Inspect the 3100–3500 cm⁻¹ region. The absence of a broad -OH or -NH stretch validates that the 4-oxo precursor has been fully chlorinated and no hydrolysis occurred during the aqueous workup.

• Positive Control Check: Verify the sharp nitrile peak at ~2225 cm⁻¹ and the C-Cl peak at ~750 cm⁻¹.

Mechanistic Workflow: Synthesis & Spectroscopic Validation

The following diagram maps the logical progression from precursor synthesis through chlorination, culminating in the self-validating IR spectroscopic quality control checks.

Workflow mapping the synthesis and self-validating IR spectroscopic analysis of the target compound.

Troubleshooting Spectral Artifacts

When analyzing the IR spectrum of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile, researchers must be vigilant for specific artifacts that indicate synthetic failure or degradation:

• Broad band at ~3400 cm⁻¹: This indicates moisture absorption or incomplete chlorination (residual 4-hydroxypyrimidine tautomer). Causality: If the POCl₃ reaction does not go to completion, or if aggressive aqueous workup hydrolyzes the highly reactive C4-chloro group back to a hydroxyl group, this band will dominate the spectrum.

• Peak splitting in the carbonyl region (~1700 cm⁻¹): The target molecule contains NO carbonyl group. If a strong peak is observed here, it indicates severe contamination, likely from unreacted starting materials (e.g., ester precursors) or oxidation[1].

• Shifted Nitrile Peak: If the nitrile peak shifts significantly below 2210 cm⁻¹, it suggests unintended complexation or degradation of the pyrimidine ring, which alters the conjugation system and weakens the C≡N bond.

References

• Design, synthesis and biological evaluation of novel morpholinopyrimidine-5-carbonitrile derivatives as dual PI3K/mTOR inhibitors - PMC. National Institutes of Health (NIH). URL:[Link]

• Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - PMC. National Institutes of Health (NIH). URL:[Link]

• Pyrimidine-5-carbonitrile based potential anticancer agents as apoptosis inducers through PI3K/AKT axis inhibition in leukaemia. Semantic Scholar. URL:[Link]

• Microwave Irradiated Convenient Synthesis of 1, 2, 3, 4-Tetrahydropyrimidine-5-Carbonitrile Derivatives. Journal of Chemical and Pharmaceutical Research (JOCPR). URL:[Link]

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview. Georganics. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. jocpr.com [jocpr.com]
• 5. Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview - Georganics [georganics.sk]

Protocols & Analytical Methods

Application Note: Nucleophilic Aromatic Substitution (SNAr) of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

Executive Summary

The functionalization of pyrimidine scaffolds is a cornerstone of modern medicinal chemistry and drug development. Specifically, 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile serves as a highly versatile, multi-electrophilic building block frequently utilized in the synthesis of kinase inhibitors and anti-inflammatory agents[1].

This application note provides a comprehensive, self-validating guide to executing highly regioselective Nucleophilic Aromatic Substitution (SNAr) reactions on this scaffold. By leveraging the differential reactivity between the C4-chloride and the C2-ethylthio group, researchers can reliably install diverse amines and alkoxides with >99:1 regioselectivity under mild conditions.

Mechanistic Insights & Regioselectivity (E-E-A-T)

The regioselectivity of SNAr on the 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile scaffold is strictly governed by the electronic environment of the heteroaromatic core.

• Frontier Molecular Orbital (FMO) Theory: The Lowest Unoccupied Molecular Orbital (LUMO) coefficient is significantly larger at the C4 position compared to the C2 position. This inherent electronic bias makes the C4 carbon vastly more susceptible to nucleophilic attack[2].

• Meisenheimer Complex Stabilization: The addition of a nucleophile at C4 generates a negatively charged intermediate (Meisenheimer complex). The strongly electron-withdrawing carbonitrile (–CN) group at the adjacent C5 position stabilizes this complex through resonance, dramatically lowering the activation energy barrier for the substitution[3].

• Leaving Group Dynamics: While both chloride and alkylthio groups can act as leaving groups in pyrimidine chemistry, chloride is a vastly superior leaving group under mild conditions. The C2-ethylthio group remains intact during room-temperature SNAr reactions, allowing for selective mono-substitution[4].

Fig 1: SNAr Addition-Elimination Mechanism at the highly activated C4 position.

Reaction Optimization & Quantitative Data

To maximize yield and prevent the competitive displacement of the C2-ethylthio group, reaction parameters must be tightly controlled. The table below summarizes the quantitative optimization data for the substitution of 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile.

Table 1: Optimization Matrix for SNAr Derivatization

Entry	Solvent	Base	Nucleophile	Temp (°C)	Time (h)	Regioselectivity (C4:C2)	Yield (%)
1	DCM	DIPEA (1.5 eq)	Morpholine	0 to 25	2.0	>99:1	94
2	THF	Et₃N (1.5 eq)	Piperidine	25	3.0	>99:1	89
3	EtOH	None	NaOEt (1.1 eq)	20	2.0	>99:1	89
4	DMF	K₂CO₃ (2.0 eq)	Aniline	80	4.0	95:5	72
5	NMP	DIPEA (2.0 eq)	Morpholine	120	1.0	80:20	55*

*Note: Elevated temperatures (Entry 5) provide excess thermal energy that overcomes the activation barrier for C2-ethylthio displacement, leading to bis-substituted impurities and overall degradation.

Experimental Protocols

The following protocols are designed as self-validating systems . In-Process Controls (IPC) via LC-MS are embedded to ensure the regiochemical fidelity of the reaction before proceeding to workup.

Protocol A: Mild SNAr with Aliphatic Amines

Causality Note: N,N-Diisopropylethylamine (DIPEA) is utilized because its steric bulk prevents it from acting as a competing nucleophile, ensuring the target amine is the sole reacting species.

• Preparation: Charge a flame-dried round-bottom flask with 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile (1.0 eq, 1.0 mmol) and anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.

• Base Addition: Add DIPEA (1.5 eq, 1.5 mmol) in one portion. Stir the mixture and cool to 0 °C using an ice-water bath. Cooling is critical to mitigate the exothermic nature of the initial nucleophilic attack.

• Nucleophile Addition: Add the aliphatic amine (e.g., morpholine, 1.1 eq, 1.1 mmol) dropwise over 5 minutes.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 2 hours.

• Self-Validation (IPC): Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Success Criteria: The mass spectrum must show the desired product [M−Cl+Amine]+ .

  • Failure Mode Check: Ensure the absence of a [M−Cl−SEt+2(Amine)]+ peak, which would indicate a loss of temperature control and unwanted C2 substitution.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate gradient) to afford the pure C4-amino product.

Protocol B: SNAr with Oxygen Nucleophiles (Alkoxides)

Causality Note: Alkoxides are highly reactive; thus, no additional base is required. Ethanol is used as the solvent to match the nucleophile (ethoxide), preventing transesterification/transetherification side reactions[5].

• Preparation: Suspend 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile (1.0 eq, 1.0 mmol) in anhydrous Ethanol (5 mL) at 20 °C.

• Nucleophile Addition: Dropwise add a freshly prepared solution of Sodium Ethoxide (NaOEt) (1.1 eq, 1.1 mmol, 1 M in EtOH).

• Propagation: Protect the reaction vessel with a CaCl₂ drying tube to exclude moisture and stir at 20 °C for 2 hours.

• Workup: Once TLC confirms complete consumption of the starting material, concentrate the mixture under reduced pressure. Partition the residue between Ethyl Acetate and water. Extract, dry over Na₂SO₄, and concentrate to yield the C4-ethoxy product[5].

Workflow Visualization

Fig 2: Standard high-throughput workflow for self-validating SNAr derivatization.

References

• Chemistry Stack Exchange Title: Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity Source: Stack Exchange Network URL:[Link]

• Molecules (2018) Title: A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles Source: PubMed Central (PMC) / MDPI URL:[Link]

• Journal of the Chemical Society C: Organic (1971) Title: Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate Source: Royal Society of Chemistry (RSC) URL:[Link]

• Molbank (2017) Title: 4-Chloro-6-ethoxy-2-(methylthio)pyrimidine Source: MDPI URL:[Link]

• World Intellectual Property Organization (2007)

Sources

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]

synthesis of kinase inhibitors using 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

Application Note: Synthesis of 2,4-Diaminopyrimidine Kinase Inhibitors via 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

Strategic Overview & Mechanistic Rationale

The 2,4-diaminopyrimidine scaffold is a privileged pharmacophore in targeted oncology and immunology, functioning as a highly potent ATP-competitive hinge binder in kinases such as JAK1, CDK7, and PI3K[1][2][3]. The synthesis of these complex inhibitors requires orthogonally reactive building blocks to assemble diverse chemical libraries.

4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile (and its closely related methylthio analog[4][5]) serves as an ideal starting material due to its highly tunable reactivity. The synthetic strategy relies on the differential electrophilicity of the C4 and C2 positions, driven by the strong electron-withdrawing nature of the C5-carbonitrile group[6]:

• Regioselective SNAr1 (C4 Position): The C4-chloride is highly activated by the adjacent endocyclic nitrogen and the ortho C5-cyano group. It undergoes rapid nucleophilic aromatic substitution (SNAr) by amines under mild conditions. The C2-ethylthio group remains completely inert at this stage because thioethers are poor leaving groups.

• Thioether Oxidation: To activate the C2 position, the ethylthio ether is oxidized to an ethylsulfonyl (-SO₂Et) group. This converts a poor leaving group into an excellent one while further depleting electron density from the pyrimidine core[3].

• SNAr2 (C2 Position): The newly formed sulfone is displaced by a second amine. Because the C4 position is now occupied by an electron-donating amine (which deactivates the ring compared to the starting material), this second SNAr requires elevated temperatures and occasionally acid catalysis to proceed efficiently[3].

Synthetic Workflow Visualization

Figure 1: Orthogonal dual-SNAr synthetic workflow for 2,4-diaminopyrimidine kinase inhibitors.

Experimental Protocols & Self-Validating Systems

As a best practice in medicinal chemistry, each step must be a self-validating system to prevent the carryover of unreacted starting materials or regioisomers.

Protocol A: Regioselective C4-Amination (SNAr1)

• Procedure: Dissolve 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile (1.0 eq) in anhydrous dichloromethane (DCM) or THF. Add N,N-diisopropylethylamine (DIPEA, 2.0 eq). Cool the mixture to 0 °C. Dropwise add the primary or secondary aliphatic/aromatic amine (Amine 1, 1.05 eq). Stir for 2 hours, allowing the reaction to warm to room temperature.

• Causality: The slight excess of amine ensures complete consumption of the highly reactive chloride. DIPEA acts as a non-nucleophilic proton sponge to neutralize the generated HCl, preventing the protonation and deactivation of Amine 1.

• Self-Validation Check: Monitor via LC-MS. The starting material exhibits a characteristic 3:1 isotopic cluster (M / M+2) due to the naturally occurring ³⁵Cl and ³⁷Cl isotopes. Successful conversion is definitively confirmed by the complete disappearance of this isotopic pattern and the emergence of the product mass[1].

Protocol B: Thioether Oxidation

• Procedure: Dissolve the C4-aminated intermediate in DCM. Cool to 0 °C. Add m-chloroperoxybenzoic acid (m-CPBA, 2.2 eq, 77% w/w) in small portions. Stir for 4 hours at room temperature. Quench with saturated aqueous Na₂S₂O₃ to destroy excess oxidant, then wash with saturated NaHCO₃ to remove the m-chlorobenzoic acid byproduct.

• Causality: Exactly 2.2 equivalents of m-CPBA are required to ensure complete oxidation to the sulfone. Using less will result in a mixture of sulfoxide and sulfone, which have different reactivities in the subsequent step and complicate downstream purification.

• Self-Validation Check: TLC will show a significant drop in Rf value due to the highly polar nature of the sulfone. LC-MS will show a distinct mass shift of +32 Da (addition of two oxygen atoms)[3].

Protocol C: C2-Amination (SNAr2)

• Procedure: Suspend the sulfone intermediate (1.0 eq) and Amine 2 (1.5 eq) in 1,4-dioxane or N-methyl-2-pyrrolidone (NMP). Add a catalytic amount of trifluoroacetic acid (TFA, 0.1 eq) if Amine 2 is a deactivated aniline. Heat to 90–100 °C for 12 hours.

• Causality: The C4-amine donates electron density into the pyrimidine ring via resonance, severely reducing its overall electrophilicity. Elevated heat is required to overcome this activation barrier. Acid catalysis (TFA) protonates the pyrimidine nitrogen, restoring electrophilicity at C2.

• Self-Validation Check: The displacement of the ethylsulfonyl group releases ethanesulfinic acid, driving the reaction forward thermodynamically. LC-MS confirms the displacement by the loss of the -SO₂Et mass fragment[3].

Data Presentation: Optimization of SNAr Conditions

The following table summarizes the optimized parameters for the sequential SNAr reactions based on the nucleophilicity of the incoming amines.

Reaction Step	Amine Type	Solvent	Base / Catalyst	Temperature	Typical Yield
SNAr 1 (C4)	Aliphatic Amine	DCM or THF	DIPEA (2.0 eq)	0 °C to RT	85 - 95%
SNAr 1 (C4)	Aniline (Aromatic)	DMF or EtOH	K₂CO₃ (2.0 eq)	60 °C	75 - 85%
SNAr 2 (C2)	Aliphatic Amine	1,4-Dioxane	DIPEA (2.0 eq)	80 °C	70 - 90%
SNAr 2 (C2)	Aniline (Aromatic)	NMP or sec-BuOH	TFA (0.1 - 1.0 eq)	100 - 120 °C	50 - 75%

Structural Biology: Kinase Hinge Binding Logic

The ultimate goal of synthesizing 2,4-diaminopyrimidine-5-carbonitrile derivatives is to create Type I kinase inhibitors. The core establishes a bidentate hydrogen-bonding network with the kinase hinge region (typically the backbone amide and carbonyl of a Leucine or Methionine residue)[1][7]. The C5-carbonitrile group often points toward the gatekeeper residue, modulating selectivity, while the C4 and C2 substituents project into the hydrophobic pockets and solvent-exposed channels, respectively[6].

Figure 2: Pharmacophore mapping of the 2,4-diaminopyrimidine-5-carbonitrile scaffold within the kinase ATP-binding pocket.

References

• [4] Georganics. Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview. Available at: [Link]

• [1] Journal of Medicinal Chemistry (2026). Identification of 2,4-Diaminopyrimidine Derivatives as Novel Gut-Restricted Selective JAK1 Inhibitors for the Treatment of Inflammatory Bowel Disease. Available at:[Link]

• [2] PMC (2021). Pyrimidine-5-carbonitrile based potential anticancer agents as apoptosis inducers through PI3K/AKT axis inhibition in leukaemia K562. Available at:[Link]

• [6] Journal of Medicinal Chemistry (2012). Comparative Structural and Functional Studies of 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidine-5-carbonitrile CDK9 Inhibitors Suggest the Basis for Isotype Selectivity. Available at: [Link]

• [3] ACS Medicinal Chemistry Letters (2024). Design, Synthesis, and Biological Evaluation of 2,4-Diaminopyrimidine Derivatives as Potent CDK7 Inhibitors. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview - Georganics [georganics.sk]
• 5. 4-Chloro-6-(4-methylphenyl)-2-(methylthio)pyrimidine-5-carbonitrile 128640-74-4 [sigmaaldrich.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Selective Reduction of the Cyano Group in 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

Executive Summary & Mechanistic Rationale

The synthesis of highly functionalized pyrimidine scaffolds is a cornerstone of modern drug discovery. The molecule 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile presents a unique chemoselectivity challenge. Converting the C5-cyano group to a primary amine (or its protected derivative) while preserving both the C4-chloro group and the C2-ethylthio ether requires precise reagent selection.

Standard reduction protocols often fail catastrophically with this substrate:

• Catalytic Hydrogenation (Pd/C, H₂): Inevitably leads to hydrodehalogenation of the 4-chloro group and is rapidly poisoned by the coordination of the 2-ethylthio ether to the palladium surface [4].

• Strong Hydride Donors (LiAlH₄): Lithium aluminum hydride is contraindicated, as it aggressively attacks the electron-deficient pyrimidine ring (specifically at the C6 position), leading to the formation of 1,6-dihydropyrimidine byproducts rather than the desired primary amine [1].

The "Polymerization" Trap: Beyond reagent chemoselectivity, the product itself is inherently unstable. If successfully reduced to 4-chloro-5-(aminomethyl)-2-(ethylthio)pyrimidine, the molecule possesses both a strong nucleophile (the nascent primary amine) and a potent electrophile (the C4-chloro position). Left as a free base, the product will rapidly undergo intermolecular Nucleophilic Aromatic Substitution (S_NAr), resulting in intractable oligomeric mixtures.

To overcome these challenges, this guide details two field-proven, self-validating protocols: Method A utilizes Borane-THF (BH₃·THF) with an acidic workup to trap the product as a non-nucleophilic hydrochloride salt [3]. Method B employs a Cobalt Boride catalyst (generated in situ from CoCl₂ and NaBH₄) in the presence of Boc₂O to instantly trap the amine as a stable carbamate [2].

Chemoselectivity map for the reduction of 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile.

Quantitative Method Comparison

The following table summarizes the operational parameters and expected outcomes for the two recommended protocols, allowing researchers to select the optimal route based on downstream requirements.

Parameter	Method A: Borane-THF (BH₃·THF)	Method B: CoCl₂ / NaBH₄ / Boc₂O
Target Product	Primary Amine Hydrochloride Salt	Boc-Protected Primary Amine
Chemoselectivity	Excellent (Preserves Cl and SEt)	Excellent (Preserves Cl and SEt)
Oligomerization Risk	Mitigated by acidic workup (HCl salt)	Eliminated by in situ Boc trapping
Typical Yield	65% – 75%	75% – 85%
Scalability	Good, but requires strictly anhydrous conditions	Excellent, benchtop stable reagents
Workup Complexity	Moderate (requires refluxing in acid to break B-N bond)	Low (simple extraction and chromatography)

Method A: Borane-Mediated Reduction (BH₃·THF)

Causality & Mechanism: Borane is an electrophilic reducing agent. Unlike nucleophilic hydrides (which attack the electron-deficient pyrimidine ring), BH₃ coordinates directly to the lone pair of the nitrile nitrogen, activating it for intramolecular hydride transfer [3]. Because it operates via electrophilic activation, it completely ignores the electron-rich thioether and the C-Cl bond.

Reagents Required

• 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile (1.0 equiv)

• BH₃·THF complex (1.0 M in THF, 3.0 - 4.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH) for quenching

• 2M HCl in Diethyl Ether (or Methanol)

Step-by-Step Protocol

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere.

• Dissolution: Dissolve the pyrimidine substrate (1.0 equiv) in anhydrous THF (approx. 0.2 M concentration).

• Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Syringe in the BH₃·THF solution (3.5 equiv) dropwise over 15 minutes. Observation: Minimal exotherm, solution should remain clear.

• Reaction: Remove the ice bath and heat the reaction to reflux (65 °C) for 12–16 hours. Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc 3:1, UV active).

• Quenching (Critical Step): Cool the flask to 0 °C. Carefully add Methanol dropwise to quench excess borane. Caution: Vigorous evolution of highly flammable H₂ gas will occur. Stir until bubbling ceases.

• B-N Bond Cleavage: The reduction forms a highly stable amine-borane complex. To liberate the free amine, add 2M HCl in Et₂O (5.0 equiv) and reflux the mixture for an additional 2 hours.

• Isolation: Concentrate the mixture in vacuo. Triturate the resulting solid with cold diethyl ether to remove non-polar impurities. The product is isolated as the stable hydrochloride salt, preventing S_NAr oligomerization.

Method B: Cobalt Boride-Catalyzed Reduction with In Situ Boc Protection

Causality & Mechanism: Sodium borohydride alone is insufficiently reactive to reduce a nitrile. However, the addition of CoCl₂ generates black cobalt boride (Co₂B) in situ, which acts as a highly active, finely dispersed heterogeneous catalyst for the reduction [2]. Cobalt is significantly "softer" than palladium or nickel, making it highly resistant to poisoning by the ethylthio group and preventing oxidative addition into the C-Cl bond. The inclusion of Di-tert-butyl dicarbonate (Boc₂O) in the reaction mixture ensures that the primary amine is trapped the millisecond it is formed.

Step-by-step experimental workflow for the CoCl2/NaBH4 mediated reductive Boc-protection.

Reagents Required

• 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile (1.0 equiv)

• Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O, 0.2 equiv)

• Di-tert-butyl dicarbonate (Boc₂O, 2.0 equiv)

• Sodium borohydride (NaBH₄, 7.0 equiv)

• Methanol (MeOH), Reagent Grade

Step-by-Step Protocol

• Setup: In a remarkably robust benchtop setup (no inert atmosphere strictly required, though recommended), dissolve the pyrimidine substrate (1.0 equiv) and Boc₂O (2.0 equiv) in MeOH (0.1 M concentration).

• Catalyst Precursor: Add CoCl₂·6H₂O (0.2 equiv). The solution will turn a characteristic pink/purple color.

• Cooling: Submerge the flask in an ice-water bath (0 °C) and stir vigorously.

• Reduction (Critical Step): Add NaBH₄ (7.0 equiv) in small portions over 30 minutes.

  • Expert Observation: Upon the first addition of NaBH₄, the solution will immediately turn pitch black (formation of Co₂B catalyst), accompanied by vigorous effervescence (H₂ gas). Control the addition rate to prevent the reaction from boiling over.

• Maturation: Remove the ice bath and allow the black suspension to stir at room temperature for 2 to 4 hours.

• Quenching: Once TLC confirms the consumption of the starting material, quench the reaction by carefully adding saturated aqueous NH₄Cl solution. Stir for 15 minutes.

• Extraction: Remove the bulk of the methanol under reduced pressure. Dilute the aqueous residue with water and extract three times with Ethyl Acetate (EtOAc).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude residue via flash column chromatography (typically 10-20% EtOAc in Hexanes) to afford the pure tert-butyl ((4-chloro-2-(ethylthio)pyrimidin-5-yl)methyl)carbamate.

Analytical Characterization Notes

• ¹H NMR (CDCl₃): For the Boc-protected product (Method B), look for the characteristic highly shielded tert-butyl singlet at ~1.45 ppm (9H). The newly formed methylene bridge (-CH₂-NH-Boc) will appear as a doublet around 4.30 ppm (2H), coupling to the adjacent NH proton (broad triplet, ~5.0 ppm). The pyrimidine C6 proton will appear as a distinct singlet far downfield (~8.4 ppm).

• Mass Spectrometry (ESI-MS): The Boc-protected product will often show an [M+H]⁺ peak, but be aware of the characteristic in-source fragmentation where the Boc group is lost, yielding an [M - C₄H₈ + H]⁺ or [M - Boc + H]⁺ peak. The isotopic pattern must show a 3:1 ratio for the M / M+2 peaks, confirming the preservation of the 4-chloro group.

References

• Liu, Y.-X., Cui, M.-B., Zhao, Q.-Q., Wang, Q.-M., Liu, Y., & Huang, R.-Q. (2007). Reduction of pyrimidine derivatives by LiAlH₄. Journal of Chemical Research, 2007(12), 708-710.[Link]

• Caddick, S., Judd, D. B., Lewis, A. K. de K., Reich, M. T., & Williams, M. R. V. (2003). A generic approach for the catalytic reduction of nitriles. Tetrahedron, 59(29), 5417-5423.[Link]

• Brown, H. C., Choi, Y. M., & Narasimhan, S. (1982). Selective reductions. 29. A simple technique to achieve an enhanced rate of reduction of representative organic compounds by borane-dimethyl sulfide. The Journal of Organic Chemistry, 47(16), 3153-3163.[Link]

• Mavel, C., & Renou, B. (2017). The reductive decyanation reaction: an overview and recent developments. Beilstein Journal of Organic Chemistry, 13, 30.[Link]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

Welcome to the technical support center for the synthesis of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this multi-step synthesis. We will move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot common issues and improve your final yield and purity.

Overview of the Synthetic Pathway

The synthesis of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile is typically achieved through a robust three-step process starting from common laboratory reagents. This pathway involves the initial formation of the pyrimidine core, followed by S-alkylation, and concluding with a critical chlorination step. Understanding the nuances of each stage is key to a successful outcome.

Caption: General three-step synthesis workflow.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Part 1: Issues in Pyrimidine Ring Formation (Step 1)

Question: My initial condensation reaction is resulting in a very low yield of the desired 2-thioxo-4-oxo-tetrahydropyrimidine intermediate. What are the likely causes?

Answer: Low conversion in this Biginelli-type reaction is a frequent challenge and can often be attributed to several factors.[1]

• Purity and Stoichiometry of Starting Materials:

  • Causality: Thiourea can be hygroscopic, and moisture can interfere with the condensation steps. Similarly, the purity of the aldehyde and ethyl cyanoacetate is critical. Incorrect stoichiometry will leave unreacted starting materials, complicating purification.

  • Actionable Solution: Ensure all starting materials are of high purity and are thoroughly dried. Run the reaction with precise stoichiometry; a slight excess (1.1 eq) of the cyanoacetate or thiourea may sometimes be beneficial, but this should be optimized.

• Catalyst Inefficiency:

  • Causality: This reaction is typically base-catalyzed (e.g., sodium ethoxide) or acid-catalyzed.[2] The catalyst's role is to facilitate both the initial Knoevenagel condensation and the final cyclization. An inappropriate or inactive catalyst will stall the reaction.

  • Actionable Solution: For base-catalyzed reactions, ensure the base is freshly prepared and anhydrous. For acid-catalyzed variants, consider screening different Brønsted or Lewis acids (e.g., HCl, Yb(OTf)₃) to find the optimal choice for your specific aldehyde substrate.[1]

• Suboptimal Reaction Conditions:

  • Causality: The reaction rate is highly dependent on temperature and solvent. The solvent must effectively dissolve the reactants while facilitating the reaction.

  • Actionable Solution: Ethanol is a common solvent. If yields are low, consider increasing the reaction temperature to reflux. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time and avoid decomposition.[3]

Question: I'm observing a significant byproduct that I suspect is from a side reaction. What is the most common byproduct and how can I minimize it?

Answer: The most common side reaction is the Knoevenagel condensation between the aldehyde and ethyl cyanoacetate, which consumes your starting materials before the thiourea can be incorporated.[4]

• Minimization Strategy:

  • Order of Addition: In some cases, adding the aldehyde last to a pre-mixed solution of ethyl cyanoacetate, thiourea, and the catalyst can favor the three-component reaction over the two-component Knoevenagel condensation.

  • Catalyst Choice: The choice of catalyst can steer the reaction toward the desired product. Some Lewis acids are known to better coordinate all three components, minimizing the formation of the Knoevenagel adduct.[4]

Part 2: Issues in S-Alkylation (Step 2)

Question: My alkylation with ethyl iodide is giving me a mixture of products, including what appears to be N- or O-alkylation. How can I improve the selectivity for S-alkylation?

Answer: The 2-thioxo-4-oxo-pyrimidine intermediate exists in tautomeric forms, which can lead to alkylation at the sulfur (desired), nitrogen, or oxygen atoms. Achieving high selectivity for S-alkylation is crucial.

• Causality & Solution: According to Pearson's Hard and Soft Acids and Bases (HSAB) theory, the sulfur atom is a "soft" nucleophile, while nitrogen and oxygen are "harder" nucleophiles. Ethyl iodide is a "soft" electrophile. The reaction between a soft nucleophile and a soft electrophile is favored.

  • Actionable Solution:

    • Choice of Base: Use a relatively soft base like potassium carbonate (K₂CO₃) rather than a hard base like sodium ethoxide. The base deprotonates the substrate, and the counter-ion can influence the nucleophilicity of the different sites.

    • Solvent: A polar aprotic solvent like DMF or acetone is often preferred as it does not solvate the anionic intermediate as strongly as protic solvents, allowing the intrinsic reactivity of the sulfur to dominate.

    • Temperature Control: Running the reaction at or slightly below room temperature can often improve selectivity. The S-alkylation is typically kinetically favored.

Part 3: Issues in Chlorination with POCl₃ (Step 3)

Question: My chlorination of the 2-(ethylthio)-4-oxo-pyrimidine intermediate is incomplete, and I'm getting a low yield of the final product with a lot of dark, tarry residue.

Answer: The chlorination of a pyrimidone with phosphorus oxychloride (POCl₃) is a powerful but aggressive reaction that is highly sensitive to conditions. Incomplete reaction and decomposition are the most common failure modes.[5]

• Potential Causes & Solutions:

  • Presence of Moisture:

    • Causality: POCl₃ reacts violently with water to form phosphoric acid and HCl. Even trace amounts of moisture in the starting material, solvent, or glassware will consume the reagent, leading to an incomplete reaction and generating acidic byproducts that can promote decomposition.[6]

    • Actionable Solution: This is the most critical parameter. Ensure your starting material is bone dry (e.g., dried under high vacuum). Use freshly distilled, anhydrous POCl₃. All glassware must be oven-dried immediately before use, and the reaction should be run under an inert atmosphere (Nitrogen or Argon).[6]

  • Insufficient Reagent or Suboptimal Temperature:

    • Causality: The conversion of the 4-oxo group to the 4-chloro group requires sufficient POCl₃ and thermal energy. While often used in excess as the solvent, greener protocols aim for equimolar amounts, which require higher temperatures and longer reaction times.[7] If the temperature is too low, the reaction will be slow or stall. If it's too high for too long, the electron-rich pyrimidine ring can be susceptible to decomposition.

    • Actionable Solution: Start by using POCl₃ as both the reagent and solvent and heating to reflux (approx. 105-110 °C).[8] Monitor the reaction by TLC. If decomposition is an issue, lower the temperature and extend the reaction time.

  • Lack of a Catalyst:

    • Causality: The reaction can be sluggish for some substrates. A tertiary amine base, such as N,N-dimethylaniline or pyridine, acts as a catalyst. It activates the pyrimidone substrate by forming a more reactive intermediate and also scavenges the HCl generated during the reaction.[8]

    • Actionable Solution: Add a catalytic amount (0.1-0.3 eq) or even a full equivalent of a tertiary amine base.[5][7] For highly deactivated substrates, a combination of POCl₃ and PCl₅ can be a more potent chlorinating system.[9]

Caption: Troubleshooting decision tree for the chlorination step.

Question: The work-up of my POCl₃ reaction is difficult and gives a poor recovery. How should I properly quench the reaction?

Answer: The work-up procedure is critical for both safety and yield. Improper quenching of excess POCl₃ can lead to violent exothermic reactions and hydrolysis of the desired chloro-product back to the starting material.

• Recommended Procedure:

  • After the reaction is complete (as determined by TLC), cool the mixture to room temperature.

  • Slowly and carefully pour the reaction mixture onto a large amount of crushed ice with vigorous stirring. This should be done in a large beaker within a fume hood. The ice will absorb the heat from the exothermic hydrolysis of POCl₃.

  • The product will typically precipitate as a solid. If it oils out, add an organic solvent like dichloromethane (DCM) or ethyl acetate.

  • Neutralize the acidic aqueous solution very carefully with a saturated solution of sodium bicarbonate or sodium carbonate until the pH is ~7-8.

  • Extract the aqueous layer multiple times with your chosen organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[2][10]

Key Parameter Optimization Summary

Parameter	Step 1: Cyclization	Step 2: S-Alkylation	Step 3: Chlorination	Impact on Yield & Purity
Moisture	Negative	Neutral	Highly Negative	Critical: Water drastically reduces yield in Step 3 by decomposing the reagent.[6]
Temperature	Reflux often optimal	Room temp. often best	Reflux (105-110 °C)	High Impact: Controls reaction rate but can cause decomposition if too high.[3][7]
Catalyst/Base	K₂CO₃ or NaOEt	K₂CO₃ recommended	N,N-Dimethylaniline	High Impact: Essential for driving reactions to completion and improving selectivity.[8]
Solvent	Ethanol	DMF, Acetone	POCl₃ (neat)	Medium Impact: Affects solubility and reactivity. Anhydrous conditions are paramount.[3]

Reference Experimental Protocols

Protocol 1: Synthesis of 6-Aryl-2-thioxo-4-oxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

Adapted from Fathalla et al., 2014[2]

• To a solution of sodium ethoxide (prepared from 0.1 mol of sodium in 50 mL of absolute ethanol), add the appropriate aldehyde (0.1 mol), ethyl cyanoacetate (0.1 mol), and thiourea (0.1 mol).

• Stir the mixture at room temperature for 48 hours.

• Pour the reaction mixture into ice-water and acidify with dilute HCl.

• Collect the resulting precipitate by filtration, wash with water, and dry.

• Recrystallize the crude product from methanol to yield the pure pyrimidine intermediate.

Protocol 2: Synthesis of 6-Aryl-2-(ethylthio)-4-oxo-3,4-dihydropyrimidine-5-carbonitrile

• Dissolve the 2-thioxo-pyrimidine intermediate (0.05 mol) in a suitable solvent like DMF (100 mL).

• Add potassium carbonate (0.06 mol, 1.2 eq) and stir for 15 minutes at room temperature.

• Add ethyl iodide (0.055 mol, 1.1 eq) dropwise to the suspension.

• Stir the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within 2-4 hours.

• Pour the reaction mixture into water and collect the precipitate by filtration. Wash with water and dry to obtain the S-alkylated product.

Protocol 3: Synthesis of 4-Chloro-6-aryl-2-(ethylthio)pyrimidine-5-carbonitrile

Adapted from Fathalla et al., 2014 & other sources[2][8]

• Under an inert atmosphere (N₂ or Ar) , to a round-bottom flask equipped with a reflux condenser and drying tube, add the 2-(ethylthio)-4-oxo-pyrimidine intermediate (0.01 mol).

• Add phosphorus oxychloride (POCl₃, 20 mL) and a catalytic amount of N,N-dimethylaniline (approx. 0.2 mL).

• Heat the reaction mixture to reflux (approx. 110 °C) for 3-5 hours. Monitor the reaction completion by TLC (a non-polar eluent system like hexane/ethyl acetate is recommended).

• Cool the reaction mixture to room temperature.

• In a fume hood, slowly pour the cooled reaction mixture onto a vigorously stirred slurry of crushed ice (approx. 200 g).

• Once all the ice has melted, neutralize the mixture to pH 7-8 by the slow addition of solid sodium bicarbonate or saturated aqueous solution.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel or by recrystallization.

References

• BenchChem. (2025). Troubleshooting common issues in pyrimidine synthesis. Benchchem.
• BenchChem. (2025). Troubleshooting unexpected side reactions in pyrimidine synthesis. Benchchem.
• BenchChem. (2025). Technical Support Center: Optimization of Pyrimidine Synthesis. Benchchem.

• Ma, L., et al. (2017). Design and Synthesis of 2-Alkylpyrimidine-4,6-diol and 6-Alkylpyridine-2,4-diol as Potent GPR84 Agonists. ACS Medicinal Chemistry Letters. [Link]

• Georganics. (2023). Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview. Georganics. [Link]

• BenchChem. (2025). Overcoming poor regioselectivity in pyrimidine substitution reactions. Benchchem.

• Abdel-Wahab, B. F., et al. (2021). Design, synthesis, and biological evaluation of new pyrimidine-5-carbonitrile derivatives as novel anti-cancer, dual EGFRWT/COX-2 inhibitors with docking studies. Scientific Reports. [Link]

• Taylor, R. (1990). The Synthesis and Chlorination of Some Pyrimidin-4-ols Having 5-Nitrogen Functionality. Australian Journal of Chemistry. [Link]

• BenchChem. (2025). Overcoming side reactions in pyrimidine synthesis. Benchchem.

• ResearchGate. (2017). Why we should use pocl3/pcl5 mixture in chlorination of pyrimidine and not only pocl3? ResearchGate. [Link]

• Li, W., et al. (2011). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules. [Link]

• De, U.C. (2017). POCl3-PCl5 mixture: A robust chlorinating agent. Journal of the Indian Chemical Society. [Link]

• Fathalla, W., et al. (2014). Design, synthesis, molecular docking of new thiopyrimidine-5- carbonitrile derivatives and their cytotoxic activity against HepG2 cell line. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Al-Warhi, T., et al. (2021). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. Bioorganic Chemistry. [Link]

• Google Patents. (2019). CN110372602A - A kind of synthetic method of 4- chloro-2-methyl pyrimidine.
• Google Patents. (2013). CN103172671A - A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine.

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• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. CN102952084A - A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine - Google Patents [patents.google.com]
• 9. indianchemicalsociety.com [indianchemicalsociety.com]
• 10. CN110372602A - A kind of synthetic method of 4- chloro-2-methyl pyrimidine - Google Patents [patents.google.com]

Technical Support Center: Reaction Temperature Optimization for 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals optimizing nucleophilic aromatic substitution (S_NAr) workflows using 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile . Here, we deconstruct the thermodynamic and kinetic variables that dictate chemoselectivity, providing field-tested troubleshooting strategies and self-validating protocols.

Mechanistic Causality: Why Temperature Dictates Chemoselectivity

4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile possesses two highly electrophilic centers: the C4 and C2 positions. The pyrimidine ring is inherently π -deficient, making electrophilic substitution difficult but highly facilitating nucleophilic attack 1.

• Kinetic Control (C4 Attack): The Lowest Unoccupied Molecular Orbital (LUMO) coefficient is significantly higher at the C4 position due to the strong electron-withdrawing effect of the para-cyano group at C5 2. At lower temperatures (0°C to 20°C), the nucleophile selectively attacks C4, displacing the chloride ion. The resulting Meisenheimer complex is highly stabilized by the adjacent ring nitrogens and the cyano group.

• Thermodynamic Override (C2 Attack): The ethylthio group at C2 is also a competent leaving group. If the reaction temperature exceeds 40°C, the system gains sufficient thermal energy to overcome the activation barrier for C2 substitution, leading to undesired bis-substitution or C2-selective byproducts 3.

Fig 1. Temperature-dependent chemoselectivity in pyrimidine SNAr reactions.

Troubleshooting FAQs: Temperature-Related Failures

Q: Why am I seeing a mixture of mono- and bis-substituted products when reacting with primary amines? A: Running the reaction above 40°C provides enough activation energy to displace the C2-ethylthio group after the initial C4-substitution. Although the new C4-amino group donates electron density and partially deactivates the ring, high temperatures overcome this barrier 4. Actionable Fix: Strictly maintain the reaction between 0°C and 20°C. If bis-substitution persists, switch from a primary to a secondary amine (to increase steric hindrance), or add the nucleophile via a syringe pump over 30 minutes to prevent localized thermal spikes (exotherms).

Q: My reaction stalls at 50% conversion at 0°C. Should I heat it to drive it to completion? A: Do not exceed 25°C. Stalled S_NAr reactions at low temperatures are rarely due to a lack of thermal activation for the C4-Cl displacement. The stall is typically caused by poor nucleophile solubility, base depletion (due to HCl generation), or product precipitation. Actionable Fix: Instead of heating, optimize the solvent system. Switch from Dichloromethane (DCM) to a more polar aprotic solvent like N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF). Ensure you are using at least 1.2–1.5 equivalents of a soluble, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA).

Q: I observe complete consumption of the starting material, but my isolated yield is low due to a highly polar baseline spot on the TLC. What happened? A: High temperatures combined with trace moisture and a base lead to the hydrolysis of the 5-carbonitrile group to an amide/carboxylic acid, or the hydrolysis of the C4-chloride to a pyrimidinone 1. Actionable Fix: Ensure strictly anhydrous conditions. Dry your solvents over molecular sieves, use an argon/nitrogen atmosphere, and control the exotherm during base addition by using an ice bath.

Quantitative Data: Temperature vs. Reaction Profile

The following table summarizes the empirical relationship between reaction temperature and the resulting product profile when reacting 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile with a standard aliphatic amine.

Temperature Range	Primary Pathway	C4:C2 Selectivity Ratio	Risk of Degradation / Hydrolysis
-20°C to 0°C	C4-Cl Substitution	> 99:1	Very Low (Reaction may be slow)
0°C to 20°C	C4-Cl Substitution	> 95:5	Low (Optimal Window)
25°C to 40°C	Mixed C4 / C2 Substitution	~ 80:20	Moderate (Base-dependent)
> 60°C	Bis-substitution / C2-SEt	< 50:50	High (Cyano hydrolysis likely)

Standard Operating Protocol (SOP): Optimized C4-Selective S_NAr

This self-validating protocol utilizes temperature ramping to ensure kinetic control while maintaining high conversion rates.

Reagents Required:

• 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile (1.0 eq, limiting reagent)

• Amine Nucleophile (1.05 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF) (0.2 M relative to substrate)

Step-by-Step Methodology:

• Preparation & Purging: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with Nitrogen ( N2​ ) for 5 minutes to eliminate ambient moisture.

• Substrate Dissolution: Dissolve 1.0 eq of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile in anhydrous THF to achieve a 0.2 M concentration.

• Thermal Equilibration: Submerge the flask in an ice-water bath and allow the solution to equilibrate to exactly 0°C for 10 minutes.

• Base Addition: Add 1.5 eq of DIPEA in one portion.

  • Self-Validation Check: The solution should remain clear; no reaction or color change should occur without the nucleophile present.

• Controlled Nucleophile Addition: Dissolve 1.05 eq of the amine nucleophile in a minimal volume of THF (approx. 1-2 mL). Add this solution dropwise over 15 minutes using a syringe pump or dropping funnel.

  • Causality: Slow addition prevents localized exotherms that could push the micro-environment temperature above 20°C, which would trigger undesired C2-substitution.

• Temperature Ramping: Stir the reaction at 0°C for 1 hour. Remove the ice bath and allow the reaction to naturally warm to room temperature (20°C - 25°C ). Stir for an additional 2-4 hours.

• Monitoring: Monitor via LC-MS or TLC (Hexanes:EtOAc). The C4-substituted product will typically elute slower (lower Rf) than the starting material due to increased polarity from the newly introduced amine group.

• Quenching: Once starting material is consumed, quench the reaction by adding saturated aqueous NH4​Cl (equal volume to THF).

  • Causality: A mildly acidic quench neutralizes the DIPEA, preventing base-catalyzed hydrolysis of the sensitive cyano group during the concentration phase.

• Isolation: Extract with Ethyl Acetate (3x), wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure (ensure the rotary evaporator bath temperature remains < 30°C).

References

• Title: Pyrimidine - Wikipedia Source: Wikipedia URL
• Source: StackExchange (Chemistry)
• Source: PMC (National Institutes of Health)
• Title: N-Nitroso Group-Assisted Nucleophilic Aromatic Substitution of 6-Chloropyrimidines: A Facile and Efficient Synthesis of Pyrimidines Source: Thieme Connect URL

Sources

• 1. Pyrimidine - Wikipedia [en.wikipedia.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Support Center: Resolving Solubility Issues with 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the dissolution of highly functionalized pyrimidine scaffolds. The compound 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile presents a classic formulation challenge. It is an essential intermediate in medicinal chemistry and drug development, but its structural features—a rigid planar ring, an electron-withdrawing cyano group, and lipophilic chloro/ethylthio substituents—result in high crystal lattice energy and poor aqueous solubility [3].

This guide is designed to move beyond basic "trial and error." Here, we explore the causality behind its solubility profile and provide self-validating, step-by-step protocols to ensure your compound is fully solubilized without compromising its chemical integrity.

Mechanistic Understanding: The "Why" Behind the Solubility Profile

To solve a solubility issue, we must first understand the physicochemical forces at play. The pyrimidine ring provides a rigid scaffold that stacks efficiently in a solid state. The lack of hydrogen-bond donors means water cannot effectively solvate the molecule, leading to a high partition coefficient (LogP). Furthermore, the 4-chloro position is highly activated by the adjacent 5-carbonitrile group, making it chemically sensitive to nucleophilic attack if harsh solubilization methods (like boiling in protic solvents) are used [1].

Quantitative Physicochemical Properties

The following data summarizes the structural factors dictating the compound's behavior in various solvent systems.

Property	Estimated Value	Impact on Solubilization Strategy
Molecular Weight	~199.66 g/mol	Generally favorable for dissolution, but outweighed by high lipophilicity.
LogP (Octanol/Water)	~2.5 - 3.5	Highly lipophilic; predicts near-zero intrinsic aqueous solubility. Requires co-solvents.
H-Bond Donors	0	Cannot donate hydrogen bonds. Prohibits hydration shells in pure aqueous media.
H-Bond Acceptors	4 (N, N, N, S)	Can accept H-bonds. Highly soluble in polar aprotic solvents (DMSO, DMF, ACN).
Rotatable Bonds	2	Rigid structure promotes tight crystal packing. Requires energy (vortexing/sonication) to disrupt.

Experimental Workflows & Troubleshooting

Workflow A: Formulation for In Vitro Biological Assays (The "Solvent-Shift" Method)

Directly adding a DMSO stock of this compound into an aqueous biological buffer will almost certainly result in immediate precipitation (crashing out). To prevent this, we must use an intermediate surfactant/co-solvent system to create micelles that encapsulate the hydrophobic ethylthio and chloro groups before they encounter water.

Step-by-Step Protocol:

• Primary Stock Preparation: Weigh exactly 10.0 mg of the compound. Add 500 µL of anhydrous DMSO to achieve a ~100 mM stock. Vortex vigorously for 60 seconds at room temperature.

  • Causality: DMSO disrupts the crystal lattice by solvating the H-bond acceptors (nitrogens and cyano group).

• Intermediate Dilution: Dilute the primary stock 1:10 into a prepared co-solvent mixture (e.g., 50% PEG-400 / 50% Tween-80). Mix by pipetting up and down.

  • Causality: The surfactants form a protective hydrophobic pocket around the molecule, bridging the polarity gap.

• Aqueous Phase Addition: Slowly add the intermediate solution dropwise into your final aqueous buffer (e.g., PBS, pH 7.4) under rapid, continuous vortexing.

  • Causality: Rapid mixing prevents localized high concentrations of the compound, mitigating nucleation.

• Self-Validation Step: Inspect the final solution in a dark room by shining a laser pointer through the vial. If the beam path is highly visible (Tyndall effect), micro-precipitates have formed, and the formulation has failed. A clear beam path indicates successful, true dissolution.

Caption: Workflow for preparing aqueous biological assay solutions without inducing compound precipitation.

Workflow B: Solubilization for Synthetic Chemistry (SNAr Reactions)

When using this compound as a synthetic intermediate (e.g., substituting the 4-chloro group with an amine), solubility is governed by the thermodynamics of the solvent. Endothermic dissolution in alcohols is possible but often requires heat [2], which risks degrading the molecule. Polar aprotic solvents are the gold standard here.

Step-by-Step Protocol:

• Solvent Selection: Select N,N-Dimethylformamide (DMF) or Acetonitrile (ACN). Ensure the solvent is anhydrous to prevent competitive hydrolysis of the 4-chloro group.

• Reagent Mixing: Dissolve 1.0 equivalent of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile in DMF to yield a 0.2 M concentration.

• Self-Validation Step: Before adding any nucleophile, visually confirm the solution is perfectly clear. If cloudy, add DMF in 10% volume increments until clear. A heterogeneous mixture will cause erratic reaction kinetics.

• Reaction Execution: Add 1.2 equivalents of your nucleophile and 2.0 equivalents of a non-nucleophilic base (e.g., DIPEA) at room temperature.

Caption: Role of polar aprotic solvents in solubilizing and stabilizing the SNAr reaction transition state.

Frequently Asked Questions (FAQs)

Q: I tried dissolving the compound in water with 5% DMSO, but it immediately turned cloudy. What happened? A: This is a classic "solvent shift" precipitation. Because the compound lacks hydrogen-bond donors and has a high LogP, water actively repels it. When the DMSO diffuses into the bulk water, the compound's local solubility drops exponentially, causing rapid crystallization. You must use the intermediate co-solvent method (Workflow A) to bridge the polarity gap.

Q: Can I heat the aqueous solution to force the compound to dissolve? A: No. Heating this specific scaffold in aqueous media is highly discouraged. The 5-carbonitrile group strongly withdraws electron density, making the C4 position extremely susceptible to nucleophilic attack. Heating in water (especially if the pH deviates from strict neutrality) risks hydrolyzing the highly activated 4-chloro group into a 4-hydroxy (pyrimidinone) derivative, ruining your experiment.

Q: Which solvent is best for NMR characterization? A: Chloroform-d ( CDCl3​ ) is highly recommended. The compound's lipophilic nature ensures excellent solubility in halogenated solvents, and CDCl3​ typically provides sharper peaks for this specific non-polar scaffold compared to DMSO- d6​ .

Q: My compound is not dissolving fully in methanol for my reaction. Should I add more solvent? A: While the solubility of pyrimidine derivatives in methyl alcohol increases with temperature [2], methanol is protic and not ideal for this specific electrophilic scaffold. Instead of vastly increasing your solvent volume (which slows down reaction kinetics), switch to a polar aprotic solvent like DMF or ACN, which will dissolve the compound completely at room temperature and stabilize the reaction transition state [1].

References

• Title: Pyrimidine-5-carbonitrile based potential anticancer agents as apoptosis inducers through PI3K/AKT axis inhibition in leukaemia K562 Source: Taylor & Francis (Journal of Enzyme Inhibition and Medicinal Chemistry) URL: [Link]

• Title: Solubility of Some Pyrimidine Derivatives in Methyl-Alcohol at different Temperatures Source: Asian Journal of Research in Chemistry URL: [Link]

Reference Data & Comparative Studies

High-Performance Reactivity Profiling: 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile vs. 4-Chloro-2-methylthiopyrimidine

When designing synthetic routes for pyrimidine-based pharmaceuticals or agrochemicals, the choice of the starting scaffold dictates the entire operational workflow. Both 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile and 4-chloro-2-methylthiopyrimidine feature a leaving group (chloride) at the C4 position and an alkylthio ether at the C2 position. However, their reactivity profiles in Nucleophilic Aromatic Substitution (SNAr) reactions are drastically different.

This guide provides an objective, data-backed comparison of these two scaffolds, detailing the mechanistic causality behind their reactivity differences and providing self-validating experimental protocols for their functionalization.

Mechanistic Rationale: The Kinetic Impact of the C5-Carbonitrile

The fundamental difference between these two scaffolds lies in the presence of the strongly electron-withdrawing carbonitrile (-CN) group at the C5 position of 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile.

In SNAr reactions, the rate-determining step is typically the initial attack of the nucleophile to form an anionic intermediate known as the Meisenheimer complex[1]. Substitution at the 5-position of the pyrimidine ring exerts the most profound effect on overall reactivity, capable of increasing reaction rates by several orders of magnitude compared to unsubstituted analogs[2].

• Unactivated Scaffold (4-Chloro-2-methylthiopyrimidine): The pyrimidine ring is inherently electron-deficient, but without a strong Electron-Withdrawing Group (EWG), the Lowest Unoccupied Molecular Orbital (LUMO) remains relatively high. SNAr reactions at the C4 position are sluggish and typically require forcing conditions such as strong bases (e.g., NaH), high-boiling polar aprotic solvents (DMF), and prolonged heating or microwave irradiation[3].

• Activated Scaffold (4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile): The -CN group acts via strong inductive (-I) and mesomeric (-M) effects. This dramatically lowers the LUMO energy, making the C4 carbon highly electrophilic. Furthermore, the nitrile group stabilizes the resulting Meisenheimer complex by delocalizing the negative charge, allowing the reaction to proceed rapidly under exceptionally mild conditions[4].

SNAr energetic pathways comparing unactivated vs. 5-carbonitrile activated pyrimidines.

Comparative Performance Data

To objectively quantify the reactivity difference, the following table summarizes the typical experimental parameters required to achieve >90% conversion when reacting each scaffold with a standard secondary amine (e.g., morpholine).

Parameter	4-Chloro-2-methylthiopyrimidine	4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile
Electronic State	Unactivated	Highly Activated
Typical Solvent	DMF, NMP, or Dioxane	DCM, THF, or PEG-400[4]
Base Requirement	Strong (NaH, K2CO3)	Mild (DIPEA, Et3N)
Reaction Temperature	80 °C – 120 °C	0 °C – 25 °C (Room Temp)
Reaction Time	12 – 24 hours	5 minutes – 2 hours
Side Reactions	Hydrolysis (if wet), C2-SMe displacement	Minimal (highly regioselective for C4)
Purification	Column Chromatography often required	Simple aqueous workup / precipitation

Self-Validating Experimental Protocols

The following protocols demonstrate the causality behind the reagent choices. The activated scaffold allows for a homogeneous, low-temperature reaction, whereas the unactivated scaffold requires a heterogeneous, high-energy system to force the reaction to completion.

Protocol A: Mild Amination of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

Rationale: Because the C4 position is hyper-electrophilic, a weak organic base (DIPEA) is sufficient to act as an acid scavenger. Dichloromethane (DCM) is used as it easily dissipates the mild exothermic heat of the reaction.

• Preparation: In an oven-dried round-bottom flask, dissolve 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile (1.0 equiv) in anhydrous DCM (0.2 M concentration).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 1.5 equiv). The solution remains clear.

• Nucleophile Addition: Cool the flask to 0 °C using an ice bath. Add morpholine (1.1 equiv) dropwise over 5 minutes.

• Self-Validation (Monitoring): Remove the ice bath and let the reaction warm to room temperature. Monitor via TLC (Hexanes/EtOAc 3:1). The starting material spot (high Rf) should completely disappear within 30 to 60 minutes, replaced by a highly UV-active product spot.

• Workup: Because the reaction is clean, simply wash the DCM layer twice with saturated aqueous NaHCO3 and once with brine. Dry over anhydrous Na2SO4, filter, and concentrate in vacuo to yield the pure product.

Protocol B: Forcing Amination of 4-Chloro-2-methylthiopyrimidine

Rationale: The lack of a C5-EWG means the activation energy barrier is high[3]. Polar aprotic solvents (DMF) and elevated temperatures are necessary to increase the collision frequency and energy of the reactants.

• Preparation: In a heavy-walled reaction vial, dissolve 4-chloro-2-methylthiopyrimidine (1.0 equiv) in anhydrous DMF (0.5 M concentration).

• Base Addition: Add finely powdered anhydrous K2CO3 (2.5 equiv). Note: NaH can be used for weaker nucleophiles, but requires strict anhydrous handling.

• Nucleophile Addition: Add morpholine (2.0 equiv). An excess is used to drive the sluggish equilibrium forward.

• Heating & Self-Validation: Seal the vial and heat to 100 °C in an oil bath. Monitor via LC-MS or TLC. Complete conversion typically requires 12 to 18 hours. The reaction mixture will darken significantly due to thermal degradation of the solvent/amine over time.

• Workup: Cool to room temperature. Quench by pouring the mixture into ice water (10 volumes relative to DMF) to precipitate the product and wash away the DMF. Extract with EtOAc (3x). The organic layers must be washed extensively with LiCl (5% aq) to remove residual DMF. Column chromatography is usually required to separate the product from unreacted starting material and degradation byproducts.

Scaffold Selection Workflow

When designing a synthetic library, the choice between these scaffolds should be dictated by whether the target molecule can tolerate a cyano group at the 5-position.

Decision matrix and workflow for C4-SNAr functionalization of pyrimidine scaffolds.

Conclusion

For rapid, high-yielding library synthesis or scale-up operations, 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile is vastly superior due to the kinetic activation provided by the C5-nitrile group. It allows for "click-like" SNAr efficiency. Conversely, 4-chloro-2-methylthiopyrimidine should only be selected when the final pharmaceutical target strictly prohibits substitution at the 5-position, with the understanding that the downstream SNAr steps will require forcing conditions, longer cycle times, and more rigorous purification workflows.

References

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation Source: National Institutes of Health (NIH) URL:[Link]

• A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Mild and Catalyst-Free Microwave-Assisted Synthesis of 4,6-Disubstituted 2-Methylthiopyrimidines – Exploiting Tetrazole as an Efficient Leaving Group Source: ResearchGate URL:[Link]

• Synthesis of N2-arylaminopyrimidine-5-carbonitrile derivatives via SNAr amination reaction Source: Journal of the Iranian Chemical Society (via rhhz.net) URL:[Link]

Sources

• 1. html.rhhz.net [html.rhhz.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Purity Analysis of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile: A GC-MS vs. HPLC Comparison Guide

Target Audience: Analytical Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Comparison Guide & Validated Methodology

Executive Summary

In pharmaceutical process chemistry, the purity of intermediate building blocks dictates the yield, safety, and impurity profile of the final Active Pharmaceutical Ingredient (API). 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile is a highly reactive, low-molecular-weight intermediate utilized in the synthesis of various kinase inhibitors and pyrimidine-based therapeutics. Impurities in such starting materials can have significant downstream consequences, potentially reacting with subsequent reagents to form unwanted, toxic byproducts[1].

This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) against High-Performance Liquid Chromatography (HPLC-UV) for the purity validation of this specific compound. Through mechanistic causality and empirical data, we demonstrate why GC-MS is the superior, self-validating technique for this analysis.

Mechanistic Causality: Why GC-MS Outperforms HPLC Here

Choosing the correct analytical technique requires understanding the fundamental chemical properties of the analyte. While HPLC is the default choice for many pharmaceutical applications, it presents critical vulnerabilities when analyzing 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile.

The Hydrolysis Risk (The C-Cl Bond)

The target compound features a highly electrophilic C4 position. The electron-withdrawing 5-carbonitrile group strongly activates the adjacent 4-chloro substituent toward nucleophilic aromatic substitution (SNAr).

• HPLC Vulnerability: Conventional reversed-phase HPLC utilizes aqueous mobile phases (e.g., Water/Acetonitrile). In this environment, the reactive C-Cl bond is highly susceptible to on-column or autosampler hydrolysis, artificially generating 4-hydroxy-2-(ethylthio)pyrimidine-5-carbonitrile during the run. This leads to false-positive impurity reporting.

• GC-MS Advantage: GC-MS utilizes an inert gaseous mobile phase (Helium), making it exceptionally suited for compounds that evaporate cleanly at high temperatures without matrix interference[2]. By pairing this with anhydrous sample preparation, GC-MS completely eliminates the risk of solvolysis.

Volatile Byproduct Detection

The synthesis of this compound typically involves reacting 2,4-dichloropyrimidine-5-carbonitrile with sodium ethanethiolate. A major byproduct of this reaction is ethanethiol (ethyl mercaptan) , a highly volatile compound. While HPLC-UV completely misses ethanethiol due to its volatility and lack of a strong UV chromophore, GC-MS is the gold standard for confirming the identity of unknown volatile peaks[3].

Synthesis pathway and origin of key impurities for the target pyrimidine carbonitrile.

Comparative Performance Data

GC-MS is typically preferred for the analysis of volatile and thermally stable compounds, offering superior sensitivity and specificity for analytes like residual solvents and low-molecular-weight intermediates[4]. The table below summarizes the operational differences between the two methodologies for this specific intermediate.

Table 1: GC-MS vs. HPLC-UV Performance Comparison

Analytical Parameter	GC-MS (Proposed Protocol)	HPLC-UV (Conventional Alternative)
Mobile Phase	Inert Gas (Helium)	Aqueous / Organic Liquid
Risk of Hydrolysis	None (Anhydrous environment preserves C-Cl)	High (Aqueous mobile phase degrades C-Cl)
Volatile Impurity Detection	Excellent (Ethanethiol detected at ~2.1 min)	Poor (Evaporates / Lacks UV absorbance)
Isomeric Resolution	High (>100,000 theoretical plates via capillary)	Moderate (Requires complex gradient optimization)
Peak Identification	Definitive (Mass spectral library matching)	Inferential (Retention time alignment only)
Typical Analysis Time	~18 minutes	~25-30 minutes

Experimental Protocol: GC-MS Purity Validation

To ensure a self-validating system, the following protocol relies on anhydrous conditions and Electron Impact (EI) ionization. The fragmentation patterns generated provide definitive structural confirmation of the main peak and any co-eluting impurities.

Step 1: Anhydrous Sample Preparation

Causality: Water must be strictly excluded to prevent the conversion of the 4-chloro group to a 4-hydroxy group prior to injection.

• Accurately weigh 10.0 mg of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile.

• Dissolve the standard in 10.0 mL of anhydrous dichloromethane (DCM) (HPLC grade, dried over molecular sieves) to yield a 1.0 mg/mL solution.

• Vortex for 30 seconds until fully dissolved.

• Filter through a 0.22 µm PTFE syringe filter into an amber glass GC autosampler vial.

Step 2: GC-MS Instrument Parameters

Causality: A DB-5MS column (5% phenyl, 95% dimethylpolysiloxane) is selected for its low column bleed and exceptional resolution of halogenated aromatics and thioethers.

• Column: DB-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness)

• Carrier Gas: Helium (99.999% purity) at a constant flow of 1.0 mL/min

• Inlet Temperature: 250 °C

• Injection Volume: 1.0 µL (Split ratio 10:1 to prevent column overloading)

• Oven Temperature Program:

  • Initial: 100 °C (Hold for 1 min)

  • Ramp: 15 °C/min to 280 °C

  • Final: 280 °C (Hold for 5 min)

• Transfer Line Temperature: 280 °C

• Ionization Mode: Electron Impact (EI) at 70 eV

• Ion Source Temperature: 230 °C

• Mass Scan Range: m/z 40 to 400

Step-by-step GC-MS analytical workflow optimized for halogenated pyrimidine derivatives.

Data Interpretation & Expected Results

The self-validating nature of GC-MS lies in its ability to confirm peak identity via m/z fragmentation. The target compound exhibits a distinct isotopic signature due to the chlorine atom (~3:1 ratio for ³⁵Cl:³⁷Cl).

Table 2: Expected Retention Times and Diagnostic Ions

Analyte / Impurity	Expected RT (min)	Target m/z (Molecular Ion)	Key Qualifier Ions (m/z)
Ethanethiol (Solvent/Byproduct)	~2.1	62	47, 29
2,4-Dichloropyrimidine-5-carbonitrile	~8.4	173	175, 138, 103
4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile	~11.2	199	201, 170, 164, 138
2,4-Bis(ethylthio)pyrimidine-5-carbonitrile	~14.5	225	196, 164

Diagnostic Note: The loss of the ethyl group (-29 Da) yields the m/z 170 fragment, while the loss of the entire ethylthio group (-61 Da) yields the m/z 138 fragment. These fragments unequivocally confirm the structural integrity of the main peak.

Conclusion

For the purity analysis of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile, GC-MS is definitively superior to HPLC. By eliminating the aqueous conditions that cause artificial C-Cl hydrolysis and providing the necessary volatility range to detect early-eluting thiols, GC-MS delivers a highly accurate, reproducible, and self-validating analytical profile.

References

• Shawnee State University. Celebration of Scholarship: GCMS VS HPLC. Available at: [Link]

• Drawell Analytical. Comparison Between GC and HPLC for Pharmaceutical Analysis. Available at:[Link]

• HPLC Vials. HPLC or GC-MS: Which Technique is Best for Your Needs? Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. Digital Commons @ Shawnee State University - Celebration of Scholarship: GCMS VS HPLC [digitalcommons.shawnee.edu]

A Comparative Guide to the Reactivity of 4-Chloropyrimidines in Modern Pharmaceutical Synthesis

Introduction: The Pyrimidine Core in Medicinal Chemistry

The pyrimidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous blockbuster drugs, from anticancer agents to antivirals.[1][2] Its prevalence stems from its ability to engage in hydrogen bonding and other key interactions within biological targets. A crucial starting material for building these complex molecules is 4-chloropyrimidine. Its reactivity profile—dominated by nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions—makes it an exceptionally versatile building block for drug development professionals.[3][4]

This guide provides an in-depth comparison of the reactivity of 4-chloropyrimidines. We will explore the electronic factors governing its behavior, compare its performance in key reaction classes against other alternatives, and provide field-proven experimental protocols to empower researchers in their synthetic endeavors.

Chapter 1: The Electronic Landscape and Inherent Reactivity

The reactivity of the 4-chloropyrimidine ring is dictated by its electron-deficient nature. The two nitrogen atoms (at positions 1 and 3) are strongly electron-withdrawing, which significantly lowers the electron density of the aromatic ring.[5] This electronic pull makes the carbon atoms, particularly at the C2, C4, and C6 positions, highly electrophilic and susceptible to attack by nucleophiles.

The general order of reactivity for nucleophilic attack on an unsubstituted halopyrimidine is C4/C6 > C2 >> C5.[6][7] This is because the negative charge of the reaction intermediate (the Meisenheimer complex) can be effectively delocalized onto the ring nitrogens when the attack occurs at the C4/C6 or C2 positions.[8] For 2,4-dichloropyrimidine, nucleophilic attack preferentially occurs at the C4 position, which is generally more electron-deficient.[9][10]

Chapter 2: Nucleophilic Aromatic Substitution (SNAr): The Workhorse Reaction

The most common transformation involving 4-chloropyrimidines is the Nucleophilic Aromatic Substitution (SNAr) reaction. This powerful method allows for the direct installation of amine, oxygen, or sulfur nucleophiles, forming critical bonds in many pharmaceutical compounds.[2][4]

Mechanism and Key Principles

The SNAr reaction proceeds via a two-step addition-elimination mechanism.[5][11]

• Addition: A nucleophile attacks the electron-deficient carbon at the C4 position, breaking the aromaticity of the ring and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[5][11]

• Elimination: The aromaticity is restored by the expulsion of the chloride leaving group.[5]

The first step, the nucleophilic attack, is typically the rate-determining step.[8][12]

S_NAr Mechanism on 4-Chloropyrimidine

Comparison of Halogen Reactivity in SNAr

A common point of confusion is the reactivity trend of different halogens. For SNAr reactions, the trend is often the reverse of what is seen in other substitution reactions.

Halogen at C4	Relative Reactivity	Rationale
Fluorine (F)	Highest	Fluorine is the most electronegative halogen, making the C4 carbon highly electrophilic and accelerating the rate-determining nucleophilic attack.[12][13]
Chlorine (Cl)	High	Chlorine provides a good balance between activating the ring towards attack and being a good leaving group. It is often preferred for its cost-effectiveness and broad utility.
Bromine (Br)	Moderate	Less activating than chlorine due to lower electronegativity.
Iodine (I)	Lowest	Least activating halogen for SNAr.

This trend, often called the "element effect," highlights that C-X bond strength is less critical than the activation of the ring toward the initial attack.[12]

Experimental Protocol 1: SNAr Amination in Water (Acid-Catalyzed)

This protocol is adapted from procedures demonstrating the utility of water as a green solvent for SNAr reactions on chloro-heterocycles.[5][14]

Step-by-Step Methodology:

• Reaction Setup: In a suitable reaction vessel, combine the 4-chloropyrimidine derivative (1.0 eq) and the desired aniline nucleophile (1.1 eq).

• Solvent and Catalyst Addition: Add deionized water to achieve a concentration of approximately 0.1 M relative to the pyrimidine. Add 0.1 equivalents of aqueous HCl (e.g., from a 1 M stock solution).[14]

• Reaction Conditions: Heat the mixture to 80-100 °C and monitor the reaction progress by TLC or LC-MS. Reaction times can vary from 2 to 24 hours.

• Workup: After cooling the reaction to room temperature, carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is > 8 to neutralize the acid and quench the reaction.[5]

• Isolation: The desired product may precipitate from the solution upon basification and can be collected by vacuum filtration.

• Extraction: Extract the aqueous filtrate with an organic solvent such as ethyl acetate (3x) to recover any dissolved product.

• Purification: Combine the filtered solid with the organic extracts. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography or recrystallization if necessary.[5]

Chapter 3: Palladium-Catalyzed Cross-Coupling Reactions

For the formation of carbon-carbon (C-C) and certain carbon-nitrogen (C-N) bonds, palladium-catalyzed cross-coupling reactions are indispensable tools in modern synthesis. 4-chloropyrimidines are excellent substrates for these transformations, though they are inherently less reactive than their bromo or iodo counterparts.[6][15]

Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki coupling is a versatile method for creating C-C bonds between the 4-position of the pyrimidine and various aryl or heteroaryl boronic acids.[16][17] This reaction is a cornerstone of pharmaceutical synthesis for building biaryl structures.[17]

Key Mechanistic Steps: The reaction proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) species.[17][18]

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Cl bond of the pyrimidine. This is often the rate-limiting step for chloro-heterocycles.[15][16]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center.

• Reductive Elimination: The two coupled fragments are expelled from the palladium, forming the new C-C bond and regenerating the Pd(0) catalyst.[17]

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benchmarking 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile against other pyrimidine derivatives

Benchmarking 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile: A Comprehensive Guide to Regioselective SNAr and Downstream Applications

The synthesis of unsymmetrical 2,4-diaminopyrimidines—a privileged scaffold in the design of kinase inhibitors and antiviral agents—relies heavily on the controlled, sequential functionalization of the pyrimidine core. While symmetrical precursors like 2,4-dichloropyrimidine-5-carbonitrile are readily available, their use is frequently plagued by poor regioselectivity during the initial nucleophilic aromatic substitution (SNAr) [1].

To circumvent these synthetic bottlenecks, 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile has emerged as a superior building block. This guide objectively benchmarks its performance against other pyrimidine derivatives, detailing the mechanistic rationale, comparative data, and self-validating experimental workflows required for successful downstream application.

Structural Rationale & Mechanistic Advantages

The reactivity of pyrimidine-5-carbonitrile derivatives is governed by the profound electron-withdrawing nature of the 5-carbonitrile group. Through both inductive (-I) and resonance (-M) pathways, the nitrile group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyrimidine ring, hyper-activating the C2 and C4 positions toward nucleophilic attack [3].

The Regioselectivity Problem: In a 2,4-dichloro system, both the C2 and C4 positions feature an excellent leaving group (chloride). Because both positions are highly activated, introducing a nucleophile often leads to competing SNAr trajectories and a difficult-to-separate mixture of C2- and C4-substituted isomers.

The Ethylthio Solution: By substituting the C2 position with an ethylthio moiety, the inherent reactivity of the C4 chloride is isolated. The ethylthio group is a poor leaving group in its unoxidized state. It effectively "masks" the C2 position, forcing the first nucleophile to attack exclusively at C4 [2].

Caption: Regioselectivity logic for pyrimidine-5-carbonitrile derivatives.

Benchmarking: Comparative Reactivity & Physicochemical Data

While 4-chloro-2-(methylthio)pyrimidine-5-carbonitrile operates on the exact same mechanistic principle as the ethylthio variant, the ethyl chain offers distinct operational advantages. The increased lipophilicity (higher LogP) of the ethyl group improves the solubility of advanced, high-molecular-weight intermediates in non-polar organic solvents during multi-step syntheses. Furthermore, post-oxidation, the resulting ethylsulfonyl leaving group provides a slightly bulkier steric environment that can favorably influence the trajectory of sterically hindered amines during the second SNAr step.

Table 1: Comparative Reactivity Profile of 5-Carbonitrile Pyrimidine Derivatives

Derivative	C4 SNAr Regioselectivity	C2 Leaving Group (Pre-Oxidation)	C2 Leaving Group (Post-Oxidation)	Lipophilicity / Handling
2,4-Dichloropyrimidine-5-carbonitrile	Poor (Mixed C2/C4)	High (Chloride)	N/A	Moderate
4-Chloro-2-(methylthio)pyrimidine-5-carbonitrile	Excellent (Exclusive C4)	Low (Methylthio)	Excellent (Methylsulfonyl)	Good
4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile	Excellent (Exclusive C4)	Low (Ethylthio)	Excellent (Ethylsulfonyl)	High (Enhanced Solubility)

Experimental Workflows: A Self-Validating System

To leverage the full potential of 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile, researchers must employ a sequential, three-step SNAr workflow. The following protocols are designed with built-in causality and validation checkpoints to ensure synthetic integrity.

Step 1: Regioselective C4-Amination

• Objective: Displace the C4-chloride with a primary or secondary amine.

• Causality: The electron-withdrawing 5-CN group hyper-activates the C4-Cl bond. Maintaining low temperatures (0 °C) prevents exothermic degradation, while N,N-Diisopropylethylamine (DIPEA) acts as a non-nucleophilic base to scavenge the HCl byproduct, driving the equilibrium forward without competing as a nucleophile.

• Protocol:

  • Dissolve 4-chloro-2-(ethylthio)pyrimidine-5-carbonitrile (1.0 eq) in anhydrous THF (0.2 M) under an inert atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Add DIPEA (2.0 eq) followed by the dropwise addition of the desired amine (1.05 eq).

  • Stir at 0 °C for 1 hour, then allow to warm to room temperature.

• Self-Validation Check: Perform LCMS analysis. The reaction is complete when the starting material is consumed, and the mass spectrum shows an [M+H]+ peak corresponding to the exact mass of the mono-aminated product (with the ethylthio group intact).

Step 2: Oxidation to the Ethylsulfonyl Intermediate

• Objective: Convert the unreactive C2-ethylthio group into a highly reactive ethylsulfonyl leaving group.

• Causality: The thioether must be oxidized to a sulfone to become a competent leaving group for the second SNAr. Using an excess of m-chloroperoxybenzoic acid (mCPBA) ensures complete oxidation past the intermediate sulfoxide stage.

• Protocol:

  • Dissolve the C4-aminated intermediate (1.0 eq) in anhydrous DCM (0.1 M).

  • Cool to 0 °C and add mCPBA (77% max, 2.2 eq) in small portions.

  • Stir the suspension at room temperature for 4–6 hours.

  • Quench with saturated aqueous Na2​S2​O3​ and wash with saturated NaHCO3​ to remove m-chlorobenzoic acid.

• Self-Validation Check: LCMS must show a mass shift of exactly +32 Da (addition of two oxygen atoms). A shift of only +16 Da indicates incomplete oxidation (sulfoxide), which will severely drastically reduce the yield of Step 3.

Step 3: C2-Amination (Second SNAr)

• Objective: Displace the C2-ethylsulfonyl group with a second amine to yield the final 2,4-unsymmetrical diaminopyrimidine.

• Causality: The C2 position is sterically more hindered and electronically less reactive than the original C4-Cl. Therefore, elevated temperatures and a polar aprotic solvent (NMP or DMF) are required to overcome the activation energy barrier.

• Protocol:

  • Dissolve the ethylsulfonyl intermediate (1.0 eq) in NMP (0.2 M).

  • Add DIPEA (2.0 eq) and the second amine (1.2 eq).

  • Heat the reaction mixture to 80–100 °C for 12 hours.

• Self-Validation Check: LCMS will confirm the displacement of the ethylsulfonyl group (-93 Da) and the addition of the second amine's mass, yielding the final target compound.

Caption: Three-step sequential SNAr workflow for 2,4-disubstituted pyrimidines.

References

• Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles The Journal of Organic Chemistry[Link]

• Synthesis of N2-arylaminopyrimidine-5-carbonitrile derivatives via SNAr amination reaction Chinese Chemical Letters[Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

This guide provides essential safety and logistical information for the proper disposal of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile. As a crucial intermediate in the synthesis of kinase inhibitors and other biologically active compounds, its presence in research and development laboratories is common.[1][2] Adherence to rigorous disposal protocols is not merely a regulatory requirement but a cornerstone of a robust safety culture. This document is designed for researchers, scientists, and drug development professionals, offering procedural, step-by-step guidance grounded in established safety principles.

Hazard Assessment and Chemical Profile: Understanding the Risk

4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile is a multi-functional molecule, and its hazards are a composite of its constituent chemical groups. A thorough understanding of its properties is the first step in safe handling and disposal.

Property	Data	Source(s)
Chemical Formula	C₈H₉ClN₂O₂S	[3][4]
Molecular Weight	232.69 g/mol	[3][4]
Appearance	Off-white to light yellow crystalline powder	[1][3]
Melting Point	60-63 °C	[3][5]
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[4][6]
Signal Word	Warning	[3][4]
Incompatibilities	Strong oxidizing agents, strong acids	[7][8]

The primary hazards stem from three key functional groups:

• Chlorinated Pyrimidine: This heterocyclic core makes the compound a halogenated organic waste, which requires specific disposal pathways to prevent the formation of toxic byproducts like dioxins during improper incineration.[7][9]

• Thioether (Organosulfur): Organosulfur compounds can release toxic sulfur oxides upon combustion. Therefore, open-air burning is strictly forbidden, and disposal requires high-temperature incineration with flue-gas scrubbing.[10]

• Nitrile (-C≡N): While aromatic nitriles are generally more stable than their aliphatic counterparts, they can release highly toxic hydrogen cyanide (HCN) gas if exposed to strong acids or high temperatures.[11] This necessitates careful segregation from acidic waste streams.

Pre-Disposal Safety and Handling: Establishing a Safe Workspace

Before any waste is generated, a safe handling environment must be established. This is a non-negotiable prerequisite for laboratory safety.

Engineering Controls

Your primary defense is to minimize exposure through proper facility design and equipment.

• Chemical Fume Hood: All handling of solid 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile and its solutions must be conducted in a properly functioning and certified chemical fume hood to prevent inhalation of dust or vapors.[7][12]

• Ventilation: Ensure the laboratory has adequate general ventilation to support the fume hood and dilute any fugitive emissions.[7]

• Emergency Equipment: Eyewash stations and safety showers must be readily accessible (within a 10-second travel distance) and tested regularly.[7][13]

Personal Protective Equipment (PPE)

The appropriate PPE provides a critical barrier against direct chemical contact.

PPE Item	Specification	Rationale	Source(s)
Hand Protection	Nitrile gloves. Consider double-gloving for extended handling.	Provides effective protection against chlorinated solvents and is recommended for pyrimidine derivatives.[12][14][15]
Eye Protection	Chemical splash goggles are mandatory. A face shield is recommended if there is a significant splash risk.	Protects against splashes and accidental contact with airborne powder.	[7][13]
Body Protection	A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs.	Protects skin and personal clothing from contamination.	[12][16]
Respiratory	Not required if handled exclusively within a fume hood. If weighing outside a ventilated enclosure, a NIOSH-approved N95 dust mask is the minimum requirement.	Prevents inhalation of the irritant powder.	[3][6][13]

Waste Management Workflow

Systematic collection and segregation of waste are critical to ensure it is handled correctly by disposal facilities.

Caption: Waste management workflow for 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile.

Step-by-Step Waste Collection Protocol

• Designate Waste Containers: Before starting your experiment, prepare clearly labeled hazardous waste containers for solid, liquid, and contaminated sharps/glassware waste. The labels must include the chemical name, "Hazardous Waste," and associated hazard symbols.

• Segregate at the Source:

  • Solid Waste: Collect any unreacted powder, contaminated weigh boats, paper towels, and gloves in a dedicated, sealed container labeled for "Halogenated Solid Organic Waste."[17]

  • Liquid Waste: If the compound is in solution, collect it in a sealed, compatible container labeled for "Halogenated Liquid Organic Waste." Do not mix with non-halogenated waste streams.

  • Contaminated Labware: Disposable items like pipette tips should go into a sharps container. Contaminated glassware must be decontaminated before cleaning or disposed of as hazardous glass waste.

• Storage: Store sealed waste containers in a designated satellite accumulation area within the laboratory, away from incompatible materials.[17]

• Disposal Request: Arrange for pickup through your institution's Environmental Health & Safety (EHS) department for final disposal at an approved hazardous waste facility.

Spill and Emergency Procedures

Immediate and correct action is critical in the event of a spill or exposure.

Spill Response Decision Tree

Caption: Decision tree for responding to a spill of the solid compound.

First Aid Measures

• Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes while removing all contaminated clothing. Seek medical attention.[4][7]

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Seek immediate medical attention.[4][7]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[4][7]

• Ingestion: Do NOT induce vomiting. Clean mouth with water and get medical attention.[4]

Approved Disposal Pathways

The only acceptable method for the final disposal of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile is through a licensed hazardous waste management service.[7][17] This ensures the waste is handled in compliance with all regulations, typically via high-temperature incineration at a facility equipped to handle halogenated and sulfur-containing organic compounds.

Decontamination of Empty Containers and Glassware

Properly decontaminating containers can render them non-hazardous, reducing disposal costs and environmental impact.

Step-by-Step Triple-Rinse Protocol

This procedure must be performed in a chemical fume hood.[18]

• Initial Rinse (Solvent): Rinse the empty container or glassware with a small amount of a suitable organic solvent (e.g., acetone or ethanol) that can dissolve the compound. This initial rinsate is hazardous and must be collected in the designated "Halogenated Liquid Organic Waste" container.[18]

• Second Rinse (Solvent): Repeat the rinse with another small portion of the same solvent. Collect this rinsate in the same hazardous waste container.

• Third Rinse (Water/Detergent): Wash the container or glassware thoroughly with soap and water. This final aqueous rinse can typically be disposed of down the drain, but consult your institutional guidelines.

• Drying and Disposal: Allow the container to air dry completely. Deface the original label. The clean, dry container can now be disposed of in the regular trash or recycled according to laboratory policy.[18]

Conclusion: A Commitment to Safety

The disposal of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile is a straightforward process when guided by the principles of risk assessment, exposure minimization, and regulatory compliance. Always treat this compound and its associated waste as hazardous. By adhering to the protocols outlined in this guide and consulting your institution's EHS department, you contribute to a safe and responsible research environment.

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• Sciencemadness Wiki. (n.d.). Proper disposal of chemicals.
• BenchChem. (2025).
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• ChemBK. (2024, April 9). 4-chloro-5-ethoxycarbonyl-2-methylthiopyrimidine.
• Fisher Scientific. (2024, February 2). SAFETY DATA SHEET - Ethyl 4-chloro-2-(methylthio)
• Georganics. (2023, November 15). Ethyl 4-chloro-2-(methylthio)
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• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine.
• University of California, Berkeley. (n.d.). Chemical Waste Disposal Guidelines.
• Fisher Scientific. (2024, July 19). SAFETY DATA SHEET - 2-Chloro-4-methylpyrimidine, 98%.
• National Institute for Occupational Safety and Health (NIOSH). (n.d.).
• Sigma-Aldrich. (n.d.).
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• BenchChem. (2025). Decontamination procedures for 4-Chlorobenzylidenemalononitrile spills.
• Occupational Safety and Health Administration (OSHA). (n.d.). OSHA Glove Selection Chart.
• Sigma-Aldrich. (n.d.). 4-Chloro-6-(4-methylphenyl)-2-(methylthio)pyrimidine-5-carbonitrile.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 80008, 4-Chloro-2-(methylthio)pyrimidine-5-carboxylic acid ethyl ester.
• University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures.
• Anna, D. H., & Vojtko, R. (n.d.).
• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions.
• ECHA. (n.d.). 4-chloro-2-(trifluoromethyl)
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• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
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• Pyrimidine-5-carbonitrile based potential anticancer agents as apoptosis inducers through PI3K/AKT axis inhibition in leukaemia K562. (2022, December 15). PubMed.
• BenchChem. (2025). Application Notes and Protocols for Handling and Disposal of 4-Chloro-2-fluorophenylacetonitrile Waste.
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A Researcher's Guide to the Safe Handling of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands a profound respect for the unknown. The compound 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile, a substituted pyrimidine, represents a class of molecules with significant potential in medicinal chemistry.[1] However, with this potential comes the responsibility of ensuring the utmost safety in its handling. Due to the absence of a specific Safety Data Sheet (SDS) for this compound, a proactive and cautious approach is not just recommended, but essential.[2] This guide synthesizes field-proven insights and authoritative standards to provide a comprehensive framework for the safe handling, use, and disposal of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile, empowering you to conduct your research with confidence and security.

Hazard Assessment: A Precautionary Principle

Given the limited toxicological data available for 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile, a thorough risk assessment is the foundational step before any handling.[2] We must infer potential hazards from structurally similar compounds. Analogous pyrimidine derivatives are known to cause skin, eye, and respiratory irritation.[3][4][5] Therefore, it is prudent to treat this compound as, at a minimum, an irritant. Furthermore, the presence of a nitrile group warrants caution, as some organonitrile compounds can have toxic properties.

Inferred Hazard Classifications:

Hazard Class	Category	GHS Hazard Statement	Source Analogy
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	[4][6][7]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	[4][6][7]
Specific target organ toxicity — single exposure (Respiratory tract irritation)	Category 3	H335: May cause respiratory irritation	[6][7]
Acute toxicity (Oral)	Category 4 (Assumed)	H302: Harmful if swallowed	[5][8]

Engineering Controls: Your First Line of Defense

Personal protective equipment (PPE) should be viewed as the final barrier between you and a potential hazard.[9] Before relying on PPE, robust engineering controls must be in place to minimize exposure.

• Chemical Fume Hood: All manipulations of 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile, including weighing, solution preparation, and transfers, must be conducted in a certified chemical fume hood.[2] This is critical to prevent the inhalation of any dust or aerosols.

• Ventilation: Ensure the laboratory has adequate general ventilation.

• Safety Shower and Eyewash Station: These must be readily accessible and regularly tested.[3]

Personal Protective Equipment (PPE): A Multi-Layered Approach

A multi-layered PPE strategy is crucial to prevent dermal, ocular, and respiratory exposure.[2] The following table outlines the recommended PPE for various laboratory activities involving this compound.

Activity	Required PPE
Low-Hazard Activities (e.g., handling sealed containers)	- Standard laboratory coat- Safety glasses with side shields- Single pair of nitrile gloves
Moderate-Hazard Activities (e.g., weighing, preparing stock solutions)	- Permeation-resistant laboratory coat- Chemical splash goggles- Double-gloving (nitrile)
High-Hazard Activities (e.g., large-scale synthesis, potential for aerosolization)	- Disposable, solid-front lab coat or gown- Chemical splash goggles and face shield- Double-gloving (nitrile)- Respiratory protection (N95 or higher)

Hand Protection

Disposable nitrile gloves are a suitable choice for providing short-term protection against a range of chemicals.[10] However, it is crucial to consult the glove manufacturer's chemical resistance guides to ensure compatibility. Always inspect gloves for any signs of degradation or punctures before and during use.[10] If contact with the chemical occurs, change gloves immediately.[9]

Eye and Face Protection

Chemical splash goggles that meet the ANSI Z.87.1 1989 standard are mandatory for all moderate to high-hazard activities.[10] For procedures with a significant risk of splashing or explosion, a face shield should be worn in addition to goggles.[10][11]

Body Protection

A laboratory coat, preferably one that is permeation-resistant, should be worn and fully buttoned.[10] For high-hazard activities, a disposable, solid-front gown provides an additional layer of protection.

Respiratory Protection

For activities with a high potential for aerosol generation, respiratory protection is necessary.[10] An N95 or higher-rated respirator is recommended.[9] It is important to note that the use of a respirator requires annual medical evaluations and fit testing to ensure a proper seal.[10]

Procedural Workflow for Safe Handling

A systematic workflow is paramount to ensuring safety and preventing cross-contamination.[2]

Caption: Step-by-step workflow for handling the compound.

Weighing the Solid Compound: A Step-by-Step Protocol

• Don the appropriate PPE as outlined in the table above for moderate-hazard activities.

• Perform all weighing operations within a chemical fume hood or a balance enclosure to contain any airborne particles.[2]

• Use anti-static weighing paper or a tared container to minimize the dispersal of the powder.

• Carefully transfer the weighed compound to the reaction vessel.

• Clean the balance and surrounding area with a damp cloth to remove any residual powder. Dispose of the cloth as hazardous waste.

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Exposure Response

Exposure Route	First Aid Measures
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[3] Remove contaminated clothing.[12] Seek medical attention.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[3][12] Seek immediate medical attention.
Inhalation	Move the individual to fresh air.[3] If breathing is difficult, administer oxygen. If not breathing, give artificial respiration.[3] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[6] Wash out the mouth with water.[3] Seek immediate medical attention.

Spill Management

• Evacuate the immediate area and alert others.

• Wear appropriate PPE , including respiratory protection if necessary.

• Contain the spill using an inert absorbent material such as vermiculite or sand.

• Carefully sweep or scoop up the absorbed material and place it into a labeled, sealed container for hazardous waste disposal.[6]

• Clean the spill area with a suitable decontaminating solution.

• Wash the spill site after the material pickup is complete.[3]

Disposal Plan: Responsible Stewardship

All waste containing 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile must be treated as hazardous waste.

• Waste Containers: Use designated, clearly labeled, and sealed containers for solid and liquid waste.

• Compatibility: Do not mix incompatible waste streams.

• Disposal Regulations: Dispose of all waste in accordance with federal, state, and local regulations.[3][13]

Caption: Waste disposal workflow.

By adhering to these rigorous safety protocols, you can confidently and responsibly advance your research with 4-Chloro-2-(ethylthio)pyrimidine-5-carbonitrile, ensuring the well-being of yourself and your colleagues while pushing the boundaries of scientific discovery.

References

• Benchchem. Personal protective equipment for handling 4-Amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl].
• Georganics. (2011, February 11). SAFETY DATA SHEET ETHYL 4-CHLORO-2-(METHYLTHIO)
• Fisher Scientific. (2009, October 2). SAFETY DATA SHEET 4-Chloro-2-(methylthio)pyrimidine.
• Fisher Scientific. (2024, February 2). SAFETY DATA SHEET Ethyl 4-chloro-2-(methylthio)
• Fisher Scientific. (2024, July 19). SAFETY DATA SHEET 2-Chloro-4-methylpyrimidine, 98%.
• Thermo Fisher Scientific. Ethyl 4-chloro-2-(methylthio)
• CymitQuimica. (2024, December 19). Safety Data Sheet 4-chloro-5-methyl-6-(methylthio)pyrimidine.
• Chemical Safety: Personal Protective Equipment.
• OSHA. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• NextSDS.
• Sigma-Aldrich. 4-Chloro-6-(4-methylphenyl)-2-(methylthio)pyrimidine-5-carbonitrile.
• MilliporeSigma. (2025, September 22).
• PubChem. 4-Chloro-2-(methylthio)pyrimidine-5-carboxylic acid ethyl ester.
• MedchemExpress.com. Ethyl 4-chloro-2-(methylthio)
• Georganics. (2023, November 15). Ethyl 4-chloro-2-(methylthio)
• Matrix Scientific. 4-Chloro-2-(methylthio)pyrimidine-5-carbonitrile.
• Merck Millipore.
• Labscoop. 4-Chloro-2-(methylthio)pyrimidine, 5G.
• ChemicalBook. (2026, January 13).
• PubChem. (4-Chloro-2-(methylthio)pyrimidin-5-yl)methanol.
• Sigma-Aldrich.
• GERPAC. (2013, October 3). Personal protective equipment for preparing toxic drugs.
• American Chemistry Council. Guidance for Selection of Personal Protective Equipment for MDI Users.
• Chemsrc. (2025, September 14). CAS#:13480-96-1 | Pyrimidine,4-chloro-2-(ethylthio)-5-methyl.
• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Organic Syntheses. Working with Hazardous Chemicals.
• UTECH® Products. 4-chloro-2-(methylthio)pyrimidine-5-carbonitrile | 1g.

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